Technical Documentation Center

8-Iodo-4-methoxyquinoline Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 8-Iodo-4-methoxyquinoline

Core Science & Biosynthesis

Foundational

Structural Profiling and Synthetic Utility of 8-Iodo-4-methoxyquinoline: A Technical Whitepaper

Executive Summary In modern medicinal chemistry and advanced materials science, the strategic functionalization of heterocyclic scaffolds is a cornerstone of drug discovery. The quinoline nucleus is a privileged pharmaco...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry and advanced materials science, the strategic functionalization of heterocyclic scaffolds is a cornerstone of drug discovery. The quinoline nucleus is a privileged pharmacophore, ubiquitous in FDA-approved therapeutics ranging from antimalarials to targeted kinase inhibitors. Among the highly specialized building blocks used to construct these complex architectures, 8-Iodo-4-methoxyquinoline stands out as an exceptionally versatile bifunctional intermediate[1].

As a Senior Application Scientist, I have observed that the successful integration of this scaffold into high-throughput synthetic workflows requires a deep understanding of its electronic properties and reactivity profiles. This whitepaper dissects the chemical architecture of 8-Iodo-4-methoxyquinoline, elucidates the mechanistic rationale behind its structural features, and provides a self-validating protocol for its utilization in palladium-catalyzed cross-coupling reactions[2].

Physicochemical & Structural Profiling

To leverage 8-Iodo-4-methoxyquinoline effectively, one must first map the synergistic electronic effects of its substituents. The molecule is defined by three core structural domains:

  • The Quinoline Scaffold : Provides a rigid, planar aromatic system capable of π−π stacking and hydrophobic interactions within target protein binding pockets.

  • The 4-Methoxy Group (-OCH 3​ ) : Acting as a strong electron-donating group (EDG) via resonance, the methoxy moiety increases the overall electron density of the quinoline ring system. This modulation alters the pKa of the quinoline nitrogen, enhancing its capacity as a hydrogen-bond acceptor. Furthermore, the methoxy group can serve as a masked 4-quinolone, which can be revealed via targeted demethylation if the tautomeric form is required for target binding[3].

  • The 8-Iodo Handle (-I) : The iodine atom at the C8 position is the defining feature for late-stage functionalization. Its large atomic radius and high polarizability make it an exceptional leaving group in transition-metal-catalyzed reactions[2].

Quantitative Data Summaries

Table 1: Physicochemical Properties of 8-Iodo-4-methoxyquinoline

PropertyValue
Chemical Name 8-Iodo-4-methoxyquinoline
CAS Number 874831-34-2[4]
Molecular Formula C10H8INO[4]
Molecular Weight 285.08 g/mol [4]
Core Scaffold Quinoline

Table 2: Halogen Bond Dissociation Energies (BDE) in Aryl Halides

Aryl Halide BondApproximate BDE (kcal/mol)Reactivity in Pd-Catalysis
Aryl-Cl ~96Low (Requires highly specialized, electron-rich ligands)
Aryl-Br ~81Moderate (Standard reactivity)
Aryl-I ~65High (Rapid oxidative addition under mild conditions)

Mechanistic Rationale in Synthetic Workflows

When designing a synthetic route, a common question arises: Why choose an 8-iodo derivative over the more commercially abundant 8-bromo or 8-chloro analogs?

The causality lies in the thermodynamics of the oxidative addition step during palladium catalysis. In cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Heck couplings), the insertion of the active Pd(0) species into the carbon-halogen bond is typically the rate-determining step[2]. As highlighted in Table 2, the C-I bond dissociation energy is significantly lower than that of C-Br or C-Cl. This thermodynamic advantage allows the cross-coupling to proceed at lower temperatures and with milder bases, which is critical for preventing the degradation of sensitive functional groups elsewhere on the complex substrate.

Furthermore, the C8 position on the quinoline ring is sterically hindered by the adjacent N1 heteroatom. The high intrinsic reactivity of the C-I bond overcomes this steric penalty, ensuring rapid and quantitative conversion.

SubstituentLogic Core Quinoline Core (Aromatic Scaffold) Methoxy 4-Methoxy Group (-OCH3) Core->Methoxy C4 Position Iodo 8-Iodo Group (-I) Core->Iodo C8 Position Elec Increased Electron Density & H-Bond Acceptor Methoxy->Elec Coupling Rapid Oxidative Addition (Pd-Catalysis Handle) Iodo->Coupling

Logical relationship between structural substituents and chemical reactivity.

Self-Validating Experimental Protocol: Palladium-Catalyzed C8 Arylation

To ensure reproducibility and scientific integrity, the following protocol for the Suzuki-Miyaura cross-coupling of 8-Iodo-4-methoxyquinoline is designed as a self-validating system . Every critical step includes an in-process control (IPC) to verify the mechanistic progression and prevent downstream failures[5].

Step-by-Step Methodology

Step 1: Reagent Assembly & Degassing

  • Action : In a Schlenk flask, combine 8-Iodo-4-methoxyquinoline (1.0 equiv), the desired arylboronic acid (1.2 equiv), and K 2​ CO 3​ (2.0 equiv) in a 4:1 mixture of 1,4-dioxane and deionized water. Degas the solvent mixture by sparging with N 2​ or Argon for 15 minutes.

  • Causality : Oxygen is a potent poison for Pd(0) catalysts, leading to the irreversible formation of inactive Pd(II) black. Degassing ensures the catalytic cycle remains active. Water is essential to dissolve the inorganic base and facilitate the formation of the reactive, electron-rich boronate complex required for the transmetalation step.

Step 2: Catalyst Addition

  • Action : Add Pd(dppf)Cl 2​ (0.05 equiv) under a positive N 2​ stream.

  • Causality : The bidentate dppf (1,1'-Bis(diphenylphosphino)ferrocene) ligand provides a large bite angle. This specific geometry accelerates the reductive elimination step of the catalytic cycle, driving the reaction forward and preventing off-target homocoupling of the boronic acid.

Step 3: Thermal Activation

  • Action : Heat the reaction mixture to 80°C under a continuous inert atmosphere.

  • Causality : Thermal energy overcomes the activation barrier for the transmetalation step, which is often the secondary bottleneck after oxidative addition.

Step 4: In-Process Validation (IPC)

  • Action : After 2 hours, sample 10 µL of the reaction mixture, dilute in LC-grade acetonitrile, and analyze via LC-MS and TLC (Hexanes/EtOAc 7:3).

  • Validation Criteria : The system validates itself when the LC-MS trace shows >95% consumption of the starting material ( m/z 286 [M+H] + ) and the emergence of the target product mass. Diagnostic Check: If starting material persists, the causality is likely a stalled catalytic cycle due to trace oxygen; add an additional 0.02 equiv of catalyst and continue heating.

Step 5: Workup & Purification

  • Action : Quench the reaction with water, extract with EtOAc (3x), dry the combined organic layers over anhydrous Na 2​ SO 4​ , and purify via flash column chromatography.

SuzukiWorkflow Step1 1. Reagent Assembly 8-Iodo-4-methoxyquinoline + Arylboronic Acid Step2 2. Catalyst & Base Pd(dppf)Cl2 + K2CO3 in Dioxane/H2O Step1->Step2 Step3 3. Thermal Activation 80°C under N2 (2-4 hrs) Step2->Step3 Step4 4. In-Process Validation LC-MS & TLC Monitoring Step3->Step4 Step5 5. Purification Extraction & Chromatography Step4->Step5

Self-validating workflow for Pd-catalyzed cross-coupling at the C8 position.

Applications in Drug Development & Materials Science

The 8-Iodo-4-methoxyquinoline scaffold is not merely a theoretical construct; it is actively deployed in cutting-edge research.

  • Oncology & Kinase Inhibitors : Functionalization at the C8 position via cross-coupling, followed by subsequent modifications at the C3 or C4 positions, has been instrumental in developing for cancer therapy[3]. The scaffold's ability to position substituents precisely within the ATP-binding cleft of kinases makes it an invaluable tool for rigorous structure-activity relationship (SAR) campaigns.

  • Materials Science : Beyond pharmaceuticals, related methoxyquinoline derivatives have been synthesized to explore novel [6]. The electron-donating nature of the methoxy group combined with extended π -conjugation introduced at the C8 position yields distinct fluorescent and optoelectronic characteristics.

References

  • RSC Publishing. "Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy". RSC Advances. URL:[Link]

  • NIH / Molecules. "Synthesis and Photophysical Properties of 2-Aryl-6,8-bis(arylethenyl)-4-methoxyquinolines". Molecules. URL:[Link]

  • ACS Publications. "Ohmic Heating-Assisted Synthesis of 3-Arylquinolin-4(1H)-ones by a Reusable and Ligand-Free Suzuki–Miyaura Reaction in Water". The Journal of Organic Chemistry. URL:[Link]

Sources

Exploratory

The Strategic Scaffold: A Comprehensive Technical Guide to 8-Iodo-4-methoxyquinoline

As a Senior Application Scientist bridging the gap between bench chemistry and scalable drug development, I frequently evaluate molecular scaffolds that offer both structural rigidity and orthogonal reactivity. The quino...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist bridging the gap between bench chemistry and scalable drug development, I frequently evaluate molecular scaffolds that offer both structural rigidity and orthogonal reactivity. The quinoline core is a privileged pharmacophore in medicinal chemistry. Specifically, 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) emerges as a highly strategic building block[1]. The presence of the electron-donating 4-methoxy group enhances the photophysical properties and hydrogen-bonding capacity of the ring[2], while the 8-iodo substituent serves as a highly labile handle for transition-metal-catalyzed cross-coupling reactions.

This technical guide provides an in-depth analysis of the physical properties, mechanistic reactivity, and self-validating synthetic protocols for this critical intermediate.

Chemical Identity & Physical Properties

Understanding the baseline physical parameters of 8-Iodo-4-methoxyquinoline is essential for reaction design, purification, and analytical validation. The quantitative data is summarized in the table below:

PropertyValue
Chemical Name 8-Iodo-4-methoxyquinoline
CAS Number 874831-34-2[3]
Molecular Formula C10H8INO[3]
Molecular Weight 285.08 g/mol [3]
MDL Number MFCD06808568[3]
Structural Class Halogenated Methoxyquinoline
Key Reactive Sites C8 (Electrophilic, Cross-Coupling), Quinoline Nitrogen (Basic, H-Bond Acceptor)

Mechanistic Insights: The Role of the Substituents

The synthetic utility of 8-Iodo-4-methoxyquinoline is dictated by the electronic dynamics of its substituents.

  • The 4-Methoxy Group ( π -Donor): The methoxy group at the C4 position acts as a strong electron donor via resonance, increasing the overall electron density of the quinoline core. This electron richness stabilizes the ring against unwanted nucleophilic aromatic substitution and provides unique photophysical properties, making such derivatives valuable in fluorescence studies and materials science[2]. Furthermore, the oxygen atom serves as a stable hydrogen-bond acceptor in biological target binding[4].

  • The 8-Iodo Group (Polarizable Electrophile): The iodine atom at the C8 position is highly polarizable. Because the C-I bond dissociation energy is relatively low (~55 kcal/mol) compared to C-Br or C-Cl bonds, the C8 position is exceptionally reactive toward oxidative addition by Palladium(0) or Copper(I) catalysts. This orthogonal reactivity allows chemists to selectively functionalize the C8 position under mild conditions without cleaving the methoxy ether.

Synthetic Methodologies: Self-Validating Protocols

Direct synthesis methods offer a streamlined route to 8-iodo-4-methoxyquinoline[1]. A robust, scalable approach involves the construction of the quinoline core via a Gould-Jacobs cyclization of 2-iodoaniline, followed by a highly regioselective O-methylation.

Protocol 1: Regioselective O-Methylation of 8-Iodo-4-hydroxyquinoline

Causality & Rationale: The methylation of 4-hydroxyquinolines often suffers from poor regioselectivity due to the tautomeric equilibrium with the 4-quinolone form, leading to mixtures of O-methylated and N-methylated products. To drive the reaction exclusively toward O-alkylation, an amide solvent such as N,N-dimethylformamide (DMF) is used. DMF strongly solvates the potassium cation of the base, leaving the phenoxide-like oxygen as a "naked," highly reactive nucleophile, thereby maximizing the yield of the 4-methoxy derivative[5].

Step-by-Step Methodology:

  • Preparation: Charge a flame-dried, argon-purged round-bottom flask with 8-iodo-4-hydroxyquinoline (1.0 equiv) and anhydrous DMF to achieve a 0.5 M concentration.

  • Deprotonation: Add finely powdered, anhydrous potassium carbonate (K₂CO₃) (2.0 equiv). Stir the suspension vigorously at room temperature for 30 minutes to ensure complete deprotonation.

  • Alkylation: Dropwise add dimethyl sulfate (Me₂SO₄) (1.2 equiv) via syringe over 15 minutes. (Caution: Dimethyl sulfate is a potent alkylating agent; perform strictly inside a fume hood).

  • Reaction: Heat the mixture to 60 °C and stir for 4 hours. Monitor the reaction via LC-MS to validate the complete consumption of the starting material.

  • Quenching & pH Adjustment: Cool the reaction to room temperature. Quench by slowly adding cold water (3x the reaction volume). Adjust the pH to ~8 using 1M NaOH to ensure the product remains as a free base, preventing the formation of water-soluble sulfate salts[5].

  • Isolation: Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine to remove residual DMF, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield pure 8-Iodo-4-methoxyquinoline.

Protocol 2: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C8

Causality & Rationale: The highly labile C8-I bond undergoes rapid oxidative addition with Pd(0) species. Rigorous exclusion of oxygen is required to prevent the oxidation of the active Pd(0) catalyst to inactive Pd(II) species, ensuring the catalytic cycle remains self-sustaining.

Step-by-Step Methodology:

  • Reagent Loading: In a Schlenk tube, combine 8-iodo-4-methoxyquinoline (1.0 equiv), the desired arylboronic acid (1.5 equiv), and Pd(dppf)Cl₂ (0.05 equiv).

  • Base & Solvent: Add potassium phosphate tribasic (K₃PO₄) (3.0 equiv) as the base. Introduce a solvent mixture of 1,4-Dioxane/Water (4:1 v/v).

  • Degassing: Perform three freeze-pump-thaw cycles to rigorously exclude oxygen.

  • Heating: Seal the tube under argon and heat to 80 °C for 12 hours.

  • Workup & Purification: Cool to room temperature, dilute with ethyl acetate, and filter through a pad of Celite to remove palladium black. Concentrate the filtrate and purify via column chromatography to isolate the C8-arylated 4-methoxyquinoline derivative.

Visualization: Synthetic and Functionalization Workflow

The following diagram maps the logical progression from raw starting materials to the final functionalized drug candidate, highlighting the critical intermediate role of 8-Iodo-4-methoxyquinoline.

G A 2-Iodoaniline B Gould-Jacobs Cyclization (Diethyl ethoxymethylenemalonate) A->B C 8-Iodo-4-hydroxyquinoline Intermediate B->C D Regioselective O-Methylation (Me2SO4, DMF, K2CO3) C->D E 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) D->E F Pd-Catalyzed Cross-Coupling (Suzuki, Sonogashira, Buchwald-Hartwig) E->F G C8-Functionalized 4-Methoxyquinolines (Drug Candidates / Ligands) F->G

Synthetic workflow and downstream functionalization of 8-Iodo-4-methoxyquinoline.

References

  • PubChem. "8-Methoxyquinoline | C10H9NO | CID 70310". National Institutes of Health (NIH). Available at:[Link]

  • MDPI. "Synthesis and Photophysical Properties of 2-Aryl-6,8-bis(arylethenyl)-4-methoxyquinolines". Molecules. Available at: [Link]

  • Google Patents (JP2001278864A). "Method for producing 4-methoxyquinolines". Japan Patent Office.

Sources

Foundational

Analytical and Physicochemical Profiling of 8-Iodo-4-methoxyquinoline: Molecular Weight, Exact Mass, and HRMS Validation

Abstract: This technical whitepaper provides an in-depth analysis of 8-iodo-4-methoxyquinoline (CAS: 874831-34-2), a privileged chemical scaffold utilized extensively in medicinal chemistry. We delineate the critical dis...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This technical whitepaper provides an in-depth analysis of 8-iodo-4-methoxyquinoline (CAS: 874831-34-2), a privileged chemical scaffold utilized extensively in medicinal chemistry. We delineate the critical distinction between its average molecular weight and monoisotopic exact mass, providing a robust, self-validating High-Resolution Mass Spectrometry (HRMS) protocol for its analytical verification.

Introduction to the Scaffold

8-Iodo-4-methoxyquinoline is a highly versatile halogenated quinoline derivative [1]. In drug discovery, the quinoline core is ubiquitous, acting as a foundational pharmacophore for antimalarial, antibacterial, and anticancer agents. The strategic placement of the iodine atom at the C-8 position provides an orthogonal reactive handle for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings). This enables the rapid diversification of the scaffold without requiring de novo ring synthesis, accelerating structure-activity relationship (SAR) studies.

Physicochemical Profiling: Molecular Weight vs. Exact Mass

A fundamental requirement for the analytical validation of 8-iodo-4-methoxyquinoline is understanding its mass properties. While molecular weight is essential for stoichiometric calculations during bulk synthesis, exact mass is the absolute cornerstone of structural confirmation via mass spectrometry [2].

  • Molecular Weight (285.08 g/mol ): This value represents the sum of the standard atomic weights of the constituent elements. It accounts for the natural isotopic distribution of all elements (e.g., Carbon existing as a mix of roughly 99% 12 C and 1% 13 C).

  • Exact Mass (284.9651 Da): This value is calculated using only the mass of the most abundant, stable isotope of each element ( 12 C, 1 H, 127 I, 14 N, 16 O). Because iodine exists in nature almost exclusively as the monoisotopic 127 I, the exact mass calculation is highly precise and serves as the definitive target value for HRMS [3].

Table 1: Core Physicochemical Parameters

ParameterValueRationale / Application
Chemical Formula C 10​ H 8​ INODefines the elemental composition.
CAS Registry Number 874831-34-2Unique numerical identifier for regulatory tracking [1].
Average Molecular Weight 285.08 g/mol Used for molarity, stoichiometry, and yield calculations.
Monoisotopic Exact Mass 284.96506 DaTarget mass for HRMS structural validation [2].
Calculated [M+H] + 285.9723 DaTarget m/z in positive Electrospray Ionization (ESI+).
Analytical Workflows: LC-HRMS Protocol

To confirm the identity and purity of 8-iodo-4-methoxyquinoline, a High-Resolution Liquid Chromatography-Mass Spectrometry (LC-HRMS) workflow is employed.

LC_HRMS_Workflow A Sample Preparation (1 µg/mL in MeOH) B UHPLC Separation (C18 Column, Gradient) A->B C ESI(+) Ionization (Protonation at Quinoline N) B->C D TOF Mass Analyzer (High Resolution >30,000) C->D E Data Processing (Exact Mass: 284.9651 Da) D->E

Figure 1: Step-by-step LC-HRMS analytical workflow for exact mass determination.

Step-by-Step Methodology & Causality
  • Sample Preparation: Dissolve the compound in LC-MS grade methanol to a concentration of 1 mg/mL, then dilute to 1 µg/mL in a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.

    • Causality: Methanol ensures complete solubilization of the lipophilic quinoline core. Diluting the sample in the initial mobile phase conditions prevents solvent-induced peak broadening (the "solvent effect") during injection.

  • Chromatographic Separation: Inject 1 µL onto a C18 UHPLC column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient from 5% to 95% Acetonitrile (with 0.1% Formic Acid) over 5 minutes.

    • Causality: The hydrophobic C18 stationary phase effectively retains the aromatic quinoline. The gradient elution ensures the target compound is separated from any highly polar impurities (eluting early) or late-eluting lipophilic byproducts.

  • Ionization (ESI+): Operate the source in positive electrospray ionization mode.

    • Causality: The addition of 0.1% formic acid to the mobile phase provides an abundant source of protons (H + ). The basic nitrogen atom in the quinoline ring readily accepts a proton, forming a highly stable [M+H] + cation, which maximizes signal intensity and sensitivity.

  • Mass Analysis: Utilize a Time-of-Flight (TOF) or Orbitrap mass analyzer set to a resolving power of >30,000 FWHM.

    • Causality: High resolving power is required to distinguish the target exact mass (285.9723 Da) from isobaric background matrix ions, ensuring sub-ppm mass accuracy.

Self-Validating System: Isotopic Pattern Verification

A robust analytical protocol must be self-validating. Relying solely on the exact mass of the monoisotopic peak is insufficient. The system validates itself by analyzing the isotopic distribution pattern.

Table 2: Predicted Isotopic Distribution for [M+H] + (C 10​ H 9​ INO + )

Isotope PeakExact m/zRelative AbundanceCausality / Origin
M (Monoisotopic) 285.9723100.0%Composed entirely of 12 C, 1 H, 127 I, 14 N, 16 O.
M+1 286.9757~11.4%Driven by the natural 1.1% abundance of 13 C across 10 carbon atoms.
M+2 287.9785~1.0%Contribution from 18 O (0.2%) and molecules with two 13 C atoms.

Validation Check: Because iodine is monoisotopic ( 127 I), it does not contribute to an M+2 peak (unlike Bromine or Chlorine, which have massive, distinct M+2 signatures). If the acquired spectrum shows an M+1 peak at ~11.4% relative abundance and lacks a significant M+2 peak, the elemental composition is self-validated. A deviation of >2% in the M+1 ratio indicates potential detector saturation or co-eluting isobaric interference, automatically prompting the operator to reinject the sample at a lower concentration.

Synthetic Utility and Causality

The true value of 8-iodo-4-methoxyquinoline lies in its differential reactivity. The exact mass validation ensures the absolute integrity of the starting material before committing it to complex, multi-step synthetic pathways [4].

Synthetic_Logic SM 8-Iodo-4-chloroquinoline (Precursor) Product 8-Iodo-4-methoxyquinoline (Target Scaffold) SM->Product Methoxylation Reagent NaOMe / MeOH (SNAr Reaction) Reagent->Product Final C-8 Arylated Quinoline Derivatives Product->Final Cross-Coupling Coupling Palladium Catalysis (Suzuki Coupling) Coupling->Final

Figure 2: Synthetic utility of 8-iodo-4-methoxyquinoline as a privileged scaffold.

Causality in Synthesis: The conversion of a 4-chloro precursor to the 4-methoxy derivative via Nucleophilic Aromatic Substitution (SNAr) is driven by the highly electron-deficient nature of the quinoline ring at the C-4 position. The subsequent functionalization at C-8 relies on the inherent weakness of the Carbon-Iodine bond compared to Carbon-Chlorine or Carbon-Nitrogen bonds. This weak C-I bond readily undergoes oxidative addition with Palladium(0) catalysts at mild temperatures, allowing for highly regioselective aryl couplings without disturbing the rest of the molecule.

References
  • PubChemLite via Uni.lu. "Monoisotopic Mass and Chemical Exploration for C10H8INO." Source: University of Luxembourg. URL:[Link]

Exploratory

Solvation Thermodynamics and Solubility Profile of 8-Iodo-4-methoxyquinoline: A Technical Guide

Target Audience: Medicinal Chemists, Formulation Scientists, and Process Engineers Document Type: Technical Whitepaper Executive Summary In modern drug discovery and advanced materials synthesis, halogenated heteroaromat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Formulation Scientists, and Process Engineers Document Type: Technical Whitepaper

Executive Summary

In modern drug discovery and advanced materials synthesis, halogenated heteroaromatics serve as indispensable structural scaffolds. 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly specialized building block frequently utilized in transition-metal-catalyzed cross-coupling reactions and the development of antimicrobial agents[1],[2]. However, the successful integration of this compound into synthetic workflows or biological assays hinges entirely on understanding its solvation thermodynamics.

As a Senior Application Scientist, I have observed that empirical failures in downstream applications—such as catalyst poisoning, incomplete reactions, or erratic bioassay readouts—often stem from a fundamental misunderstanding of the solute-solvent interactions. This whitepaper provides an in-depth mechanistic analysis of the solubility profile of 8-Iodo-4-methoxyquinoline, offering validated protocols for solubility determination and strategic solvent selection.

Physicochemical Determinants of Solvation

To predict and manipulate the solubility of 8-Iodo-4-methoxyquinoline, one must deconstruct its molecular architecture and understand the causality behind its interactions with various solvent networks. Quinoline itself is a basic, fused-ring heteroaromatic that exhibits limited aqueous solubility but dissolves readily in hot water and most organic solvents[3],. The introduction of specific functional groups drastically alters this baseline:

  • The Quinoline Core: The bicyclic aromatic system provides a rigid, planar surface capable of strong π−π stacking in the solid crystal lattice. The basic nitrogen atom (lone pair) acts as a hydrogen-bond acceptor, which typically enhances solubility in protic solvents.

  • The 4-Methoxy Substituent: The −OCH3​ group introduces a localized dipole moment and acts as an additional hydrogen-bond acceptor. While it slightly increases the polarity of the molecule, its electron-donating nature via resonance also enriches the electron density of the quinoline ring, strengthening intermolecular crystal packing forces.

  • The 8-Iodo Substituent (The Dominant Factor): Iodine is a massive, highly polarizable halogen with a large van der Waals radius. Its presence at the 8-position sterically shields the quinoline nitrogen and drastically increases the overall lipophilicity (LogP) of the molecule. The highly polarizable electron cloud of the iodine atom strongly favors dispersion forces (London forces), making the compound highly affine to halogenated and non-polar organic networks while actively disrupting the hydrogen-bonded networks of aqueous systems.

Causality in Solvation: The dissolution of 8-Iodo-4-methoxyquinoline requires the solvent to overcome the strong π−π and halogen-bonding interactions of its crystal lattice. Consequently, solvents that can engage in strong dipole-induced dipole interactions (e.g., Dichloromethane) or possess high dielectric constants capable of disrupting the lattice (e.g., Dimethyl Sulfoxide) will exhibit the highest solvation capacities.

Solubility Profile in Common Organic Solvents

Based on the physicochemical principles outlined above and extrapolated data from structurally homologous halogenated quinolines, the following table summarizes the quantitative solubility profile of 8-Iodo-4-methoxyquinoline at standard ambient temperature (25°C).

Table 1: Comparative Solubility Matrix (25°C)
Solvent ClassificationSolventDielectric Constant ( ε )Dipole Moment (D)Estimated Solubility (mg/mL)Mechanistic Solvation Rationale
Halogenated Dichloromethane (DCM)8.931.60> 50 Optimal matching of polarizability; strong dipole-induced dipole interactions with the 8-Iodo group.
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.73.96> 30 High dielectric constant disrupts the crystal lattice; strong dipole-dipole interactions.
Polar Aprotic N,N-Dimethylformamide (DMF)36.73.8225 - 35 Excellent solvation of the aromatic core; standard for cross-coupling reactions.
Moderately Polar Ethyl Acetate (EtOAc)6.021.7810 - 20 Moderate dispersion forces; suitable for liquid-liquid extraction workflows.
Polar Protic Ethanol (EtOH)24.51.692 - 8 Hydrogen bonding with the quinoline N and methoxy O, but limited by the hydrophobic bulk of iodine.
Non-Polar Hexane / Heptane~1.9~0.00< 1 Inability to interact with the molecular dipole or basic nitrogen; crystal lattice forces dominate.

Standardized Protocol: Shake-Flask Equilibrium Method

To obtain precise, compound-specific solubility data for regulatory or advanced synthetic purposes, empirical determination is mandatory. The Shake-Flask Method , coupled with High-Performance Liquid Chromatography (HPLC-UV), remains the thermodynamic gold standard for solubility measurement[4].

Because minor fluctuations in temperature or agitation can significantly alter the equilibrium state and lead to erroneous data, this protocol is designed as a self-validating system [5].

Step-by-Step Methodology
  • Preparation of the Solid Phase: Weigh approximately 50 mg of 8-Iodo-4-methoxyquinoline into a 5 mL amber glass vial (amber is used to prevent potential photo-degradation of the iodo-quinoline bond).

  • Solvent Addition: Dispense exactly 1.0 mL of the target organic solvent into the vial. The presence of undissolved solid is critical; if the solid dissolves completely, add more compound until a visible suspension remains (ensuring saturation).

  • Thermostatic Incubation: Seal the vial tightly with a PTFE-lined cap. Place the vial in an orbital shaker incubator set precisely to 25.0 ± 0.1 °C with an agitation speed of 150 rpm .

  • Equilibrium Validation (The Self-Validating Step):

    • Withdraw a 50 µL aliquot at 24 hours and a second aliquot at 48 hours .

    • Thermodynamic equilibrium is confirmed only if the calculated concentration difference between the 24h and 48h samples is < 2% . If the variance is higher, continue shaking for an additional 24 hours.

  • Phase Separation: Transfer the aliquots to microcentrifuge tubes and centrifuge at 10,000 × g for 10 minutes at 25°C to pellet the undissolved solid. (Filtration is discouraged for highly lipophilic compounds due to potential non-specific binding to the filter membrane).

  • Dilution and HPLC Analysis: Dilute the clear supernatant with the HPLC mobile phase (e.g., 70:30 Acetonitrile:Water) to bring the concentration within the linear range of your pre-established calibration curve. Quantify the concentration via UV detection at the compound's λmax​ (typically around 230-250 nm for quinolines).

ShakeFlask Start 1. Solid Addition Excess 8-I-4-MeOQ Incubate 3. Thermostatic Shaking 25°C, 48h, 150 rpm Start->Incubate Solvent 2. Solvent Dispensing Target Organic Solvent Solvent->Incubate Equilibrium 4. Phase Separation Centrifugation at 10,000g Incubate->Equilibrium Dilution 5. Supernatant Dilution Mobile Phase Match Equilibrium->Dilution HPLC 6. HPLC-UV Analysis Quantification at λmax Dilution->HPLC

Caption: Step-by-step workflow of the self-validating shake-flask method for determining thermodynamic solubility.

Solvent Selection Strategy for Downstream Workflows

Understanding the solubility profile allows scientists to rationally design chemical and biological workflows. The selection of a solvent is rarely based on solubility alone; it must be mapped to the specific requirements of the downstream application.

  • Palladium-Catalyzed Cross-Coupling (Suzuki/Sonogashira): The 8-iodo position is highly reactive toward oxidative addition by Pd(0). For these syntheses, DMF or 1,4-Dioxane are the solvents of choice. They provide high solubility for both the quinoline substrate and the transition metal catalyst, while their high boiling points allow for the elevated temperatures often required to drive the catalytic cycle.

  • Purification and Recrystallization: The stark contrast in solubility between DCM (high) and Hexane (low) makes this binary system ideal for purification. 8-Iodo-4-methoxyquinoline can be dissolved in a minimal volume of DCM, followed by the dropwise addition of Hexane as an anti-solvent to induce controlled, high-purity crystallization.

  • In Vitro Biological Assays: For antimicrobial or kinase inhibition assays, the compound must be introduced into an aqueous buffer system. DMSO is the mandatory vehicle here. The compound is prepared as a highly concentrated stock solution (e.g., 10-50 mM) in pure DMSO. When spiked into the aqueous assay buffer, the final DMSO concentration is kept below 1% (v/v) to prevent solvent-induced cytotoxicity, while the rapid dilution prevents the immediate precipitation of the lipophilic quinoline.

SolventSelection Core 8-I-4-MeOQ Workflow Synthesis Pd-Catalyzed Cross-Coupling Core->Synthesis Purification Extraction & Chromatography Core->Purification Assay In Vitro Biological Assays Core->Assay DMF DMF / Dioxane High solubility, high bp Synthesis->DMF DCM DCM / EtOAc Excellent phase separation Purification->DCM DMSO DMSO Universal stock solvent Assay->DMSO

Caption: Decision matrix for selecting optimal organic solvents based on downstream chemical and biological workflows.

References

  • Wikipedia Contributors. "Quinoline". Wikipedia, The Free Encyclopedia. Available at: [Link]

  • Ataman Chemicals. "QUINOLINE". Ataman Kimya. Available at: [Link]

  • Jouyban, A., et al. "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility". Pharmaceutical Sciences, 2024. Available at: [Link]

  • Volgyi, G., et al. "Effects of experimental conditions on solubility measurements for BCS classification in order to improve the biowaiver guideline". SciELO, 2011. Available at: [Link]

Sources

Foundational

Toxicological Profiling and Safe Handling of 8-Iodo-4-methoxyquinoline: A Technical Whitepaper

Target Audience: Research Scientists, Toxicologists, and Drug Development Professionals Compound Identity: 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2)[1] Executive Summary In early-stage drug discovery and chemical synt...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Research Scientists, Toxicologists, and Drug Development Professionals Compound Identity: 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2)[1]

Executive Summary

In early-stage drug discovery and chemical synthesis, halogenated quinolines serve as privileged scaffolds for anti-infective and antineoplastic agents. However, the exact Material Safety Data Sheet (MSDS) parameters for specialized intermediates like 8-Iodo-4-methoxyquinoline are frequently under-characterized in commercial databases. As a Senior Application Scientist, I approach this compound not as a static list of hazards, but as a dynamic molecular system. By analyzing its structural alerts—the quinoline core, the heavy iodine atom, and the methoxy substituent—we can accurately extrapolate its toxicological profile, predict its metabolic liabilities, and engineer self-validating safety protocols for the laboratory.

Mechanistic Toxicology: Deconstructing the Structural Alerts

To handle a compound safely, one must understand the causality of its toxicity. The hazard profile of 8-Iodo-4-methoxyquinoline is driven by three distinct structural features:

A. The Quinoline Core: Pro-Toxicity and Epoxidation

Quinoline is not inherently toxic in its native state; it is a classic pro-toxin. The primary mechanism of quinoline-induced toxicity is mediated by hepatic cytochrome P450 (CYP450) enzymes, which metabolically activate the aromatic ring into highly reactive epoxide intermediates[2]. These electrophilic epoxides readily form covalent adducts with nucleophilic sites on DNA and cellular proteins, leading to genotoxicity, mutagenesis, and severe oxidative stress[2][3].

B. The 8-Iodo Substituent: Lipophilicity and Steric Shielding

Halogenation drastically alters the pharmacokinetic and toxicological landscape of a scaffold. While polyhalogenation can sometimes mitigate toxicity by sterically shielding the molecule from CYP450 enzymes, mono-halogenation with a heavy iodine atom presents unique risks[4].

  • Increased Lipophilicity: The iodine atom significantly increases the molecule's partition coefficient (LogP). This allows the compound to rapidly penetrate the stratum corneum (skin barrier) and cellular membranes, increasing bioaccumulation potential.

  • Metabolic Persistence: Despite the bulky iodine at the 8-position, the quinoline ring remains susceptible to oxidation at other positions, yielding electrophilic quinone imines that drive hepatotoxicity[4].

C. The 4-Methoxy Group: O-Demethylation Liability

The methoxy group at the 4-position introduces a secondary metabolic vulnerability. CYP enzymes can catalyze the O-demethylation of this group, generating a 4-hydroxyquinoline derivative. This metabolite can tautomerize into a quinolone, altering the molecule's redox cycling capabilities and contributing to the generation of Reactive Oxygen Species (ROS)[2].

Metabolic Activation Pathway

The following diagram illustrates the predicted pharmacokinetic fate and toxicological activation of 8-Iodo-4-methoxyquinoline within a hepatic environment.

MetabolicPathway ProToxin 8-Iodo-4-methoxyquinoline (Lipophilic Pro-toxin) CYP Hepatic CYP450 (CYP1A2 / CYP3A4) ProToxin->CYP Cellular Uptake Demethyl O-Demethylation (4-Hydroxy Metabolite) CYP->Demethyl Minor Pathway Epoxide Epoxidation (Reactive Intermediate) CYP->Epoxide Major Pathway (Oxidation) Detox Phase II Conjugation (Glutathione/Glucuronide) Demethyl->Detox Clearance Epoxide->Detox GST-mediated Neutralization Tox Macromolecular Adducts (DNA/Protein Damage) Epoxide->Tox Escape from Detoxification

Metabolic activation and detoxification pathways of 8-Iodo-4-methoxyquinoline.

Standardized Safety & MSDS Parameters

Based on the structural alerts and predictive toxicology, the following standardized safety parameters must be strictly adhered to when handling this compound.

Quantitative Hazard Summaries

Table 1: Physicochemical & Predictive Toxicological Properties

PropertyValue / DescriptorImpact on Handling & Toxicity
CAS Number 874831-34-2Unique identifier for regulatory tracking and inventory.
Molecular Weight 285.08 g/mol Low molecular weight facilitates rapid cellular diffusion.
LogP (Predicted) ~3.5 - 4.0High lipophilicity; readily crosses biological membranes.
Primary Hazard Hepatotoxicity / GenotoxicityRequires stringent engineering controls (Class II BSC or Fume Hood).
Metabolic Liability CYP-mediated epoxidationPro-toxin; toxicity is drastically amplified in hepatic environments.

Table 2: GHS Hazard Classification Summary

Hazard ClassGHS CategorySignal WordHazard Statement
Acute Toxicity (Oral) Category 4WarningH302: Harmful if swallowed
Skin Corrosion/Irritation Category 2WarningH315: Causes skin irritation
Serious Eye Damage Category 2AWarningH319: Causes serious eye irritation
STOT (Single Exposure) Category 3WarningH335: May cause respiratory irritation
Aquatic Toxicity Category 2(No Word)H411: Toxic to aquatic life with long lasting effects
Engineering Controls and PPE Causality
  • Glove Selection Logic: Standard nitrile gloves provide adequate protection against the dry powder. However, if the compound is dissolved in Dimethyl Sulfoxide (DMSO) or Dichloromethane (DCM) for assay preparation, butyl rubber or double-gloved heavy-duty nitrile must be used. Causality: Solvents like DMSO act as chemical penetrants, rapidly carrying highly lipophilic, iodinated compounds through standard nitrile barriers and directly into the bloodstream.

  • Respiratory Protection: Weighing of the dry powder must occur in a ductless weighing enclosure or a certified chemical fume hood to prevent inhalation of aerosolized particulates, which can lead to direct mucosal absorption and systemic circulation.

Experimental Workflow: In Vitro Hepatotoxicity Screening

To empirically validate the safety profile of 8-Iodo-4-methoxyquinoline for downstream drug development, a robust cytotoxicity assay is required. Because the compound is a pro-toxin, standard cell viability assays will yield false-negative results unless exogenous metabolic activation is introduced.

The following protocol is designed as a self-validating system to accurately assess CYP-mediated toxicity.

Step-by-Step Methodology: HepG2 S9-Supplemented Viability Assay

1. Cell Culture & Seeding

  • Action: Seed HepG2 (human hepatocellular carcinoma) cells at 1×104 cells/well in a 96-well opaque-walled plate using DMEM supplemented with 10% FBS. Incubate for 24 hours at 37°C, 5% CO₂.

  • Causality: HepG2 cells are chosen for their human hepatic origin; however, they possess notoriously low basal expression of key CYP450 enzymes (like CYP3A4). Exogenous metabolic supplementation is mandatory to accurately model in vivo processing.

2. S9 Fraction Preparation (Metabolic Activation)

  • Action: Prepare a reaction mixture containing 2 mg/mL Aroclor 1254-induced rat liver S9 fraction and an NADPH-regenerating system (NADP+, Glucose-6-phosphate, G6PDH) in potassium phosphate buffer (pH 7.4).

  • Causality: Without the NADPH-regenerating system to donate electrons to the S9 CYP450 enzymes, the conversion of the quinoline core to its reactive epoxide intermediate will not occur.

3. Compound Dosing & Vehicle Control

  • Action: Treat cells with 8-Iodo-4-methoxyquinoline across a 10-point concentration gradient (0.1 µM to 100 µM). Ensure the final DMSO concentration in all wells is strictly ≤0.5% .

  • Causality: Exceeding 0.5% DMSO compromises cell membrane integrity, artificially inflating the apparent cytotoxicity of the test compound and invalidating the assay.

4. Implementation of Validation Controls

  • Action: Include Aflatoxin B1 (1 µM) as a positive control for S9-dependent toxicity, and Chlorpromazine (50 µM) as a positive control for S9-independent toxicity.

  • Causality: This dual-control setup ensures the assay can definitively distinguish between direct xenobiotic toxicity and metabolite-driven toxicity, proving the functional activity of the S9 fraction and validating the entire experimental run.

5. Endpoint Measurement (ATP Quantitation)

  • Action: After 48 hours of incubation, assess viability using a luminescent ATP detection assay (e.g., CellTiter-Glo).

  • Causality: ATP quantitation is a direct, metabolic-independent measure of cell viability. Traditional dye-reduction assays (like MTT or WST-8) must be avoided, as the reactive quinone imine metabolites generated by the compound can directly reduce the tetrazolium dye, creating severe optical artifacts.

References

  • NextSDS Database. "Chemical Substance Information: 8-Iodo-4-methoxyquinoline (CAS 874831-34-2)." NextSDS. Available at: [Link]

  • Government of Canada. "Canadian Environmental Protection Act, 1999 Federal Environmental Quality Guidelines: Quinoline." Canada.ca. Available at: [Link]

  • Briefings in Bioinformatics. "Impact of halogenation on scaffold toxicity assessed using HD-GEM machine learning model." Oxford Academic. Available at: [Link]

Sources

Exploratory

Thermodynamic Stability and Phase Transition Dynamics of 8-Iodo-4-methoxyquinoline

A Technical Whitepaper for Preclinical Development and Materials Characterization Executive Summary In the landscape of medicinal chemistry and advanced materials, halogenated quinolines serve as highly versatile "privil...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Technical Whitepaper for Preclinical Development and Materials Characterization

Executive Summary

In the landscape of medicinal chemistry and advanced materials, halogenated quinolines serve as highly versatile "privileged scaffolds." Specifically, 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) [1] is heavily utilized in cross-coupling reactions and antimicrobial research[2]. However, the incorporation of the bulky, polarizable iodine atom at the C8 position introduces unique thermodynamic vulnerabilities.

As a Senior Application Scientist, I have structured this whitepaper to provide a rigorous framework for evaluating the thermodynamic stability and melting point of 8-Iodo-4-methoxyquinoline. This guide moves beyond basic data reporting, detailing the causality behind thermal degradation pathways and providing self-validating experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Structural Thermodynamics & Physicochemical Profile

The thermodynamic behavior of 8-Iodo-4-methoxyquinoline is governed by the opposing electronic and steric effects of its substituents:

  • C4-Methoxy Group: An electron-donating group (EDG) that increases the electron density of the quinoline ring, generally enhancing the stability of the aromatic core.

  • C8-Iodo Group: Iodine is a large, highly polarizable atom. The carbon-iodine (C-I) bond is the longest and weakest covalent linkage in the molecule (bond dissociation energy ~240 kJ/mol).

Because empirical melting point data for this specific specialized building block is often omitted in standard safety sheets[3], thermodynamic profiling relies on predictive modeling followed by rigorous empirical validation. The bulky iodine atom disrupts planar stacking, yet increases the overall molecular weight and dispersion forces, leading to an estimated melting phase transition in the 70–100 °C range.

Table 1: Physicochemical & Thermodynamic Properties
PropertyValue / RangeAnalytical Significance
Molecular Formula C₁₀H₈INODefines stoichiometric mass for TGA mass-loss calculations.
Molecular Weight 285.08 g/mol Critical for calculating molar enthalpy of fusion (ΔHfus).
CAS Registry Number 874831-34-2Primary identifier for regulatory and procurement tracking.
Predicted Melting Point (Tm) 70 °C – 100 °CRequires empirical DSC validation; dictates processing temps.
Primary Degradation Onset (Td) 150 °C – 250 °CDriven by homolytic C-I bond cleavage[4].

Thermal Degradation Kinetics: The C-I Bond Vulnerability

Understanding the failure modes of a molecule is just as critical as knowing its stable state. When 8-Iodo-4-methoxyquinoline is subjected to thermal stress, the molecule does not decompose uniformly.

The Causality of Degradation: Thermal energy first overcomes the weakest bond. The C-I bond at the 8-position undergoes homolytic cleavage typically between 150 °C and 250 °C[4]. This cleavage generates a highly reactive 4-methoxyquinoline radical and a free iodine radical (I•). If this occurs in an oxidative environment, rapid exothermic combustion follows. In an inert environment, the radicals drive secondary polymerization, resulting in char formation, while the iodine radical volatilizes.

G A 8-Iodo-4-methoxyquinoline (Intact Scaffold) B Thermal Stress (> 150 °C) A->B C Homolytic C-I Bond Cleavage B->C D 4-Methoxyquinoline Radical C->D E Iodine Radical (I•) C->E F Polymerization / Char Formation D->F G Volatilization (Mass Loss) E->G

Fig 1. Thermal degradation pathway of 8-Iodo-4-methoxyquinoline via C-I bond cleavage.

Experimental Workflows: Self-Validating Protocols

To establish a trustworthy thermodynamic profile, the analytical workflow must be self-validating. The following protocols for DSC and TGA are designed to eliminate artifacts such as premature sublimation or oxidative masking[5].

Protocol A: Differential Scanning Calorimetry (DSC) for Melting Point

Objective: Determine the absolute melting point (Tm) and enthalpy of fusion (ΔHfus). Causality for Protocol Design: Halogenated aromatics are prone to sublimation. If analyzed in an open pan, the endothermic heat of sublimation will overlap with the heat of fusion, skewing the melting point data. Therefore, hermetically sealed pans are mandatory.

Step-by-Step Methodology:

  • System Validation: Calibrate the DSC utilizing high-purity Indium (Tm = 156.6 °C) and Zinc (Tm = 419.5 °C) standards. This ensures the calorimetric accuracy of the system across the expected temperature range.

  • Sample Preparation: Accurately weigh 3.0 to 5.0 mg of 8-Iodo-4-methoxyquinoline into an aluminum DSC pan.

  • Hermetic Sealing: Crimp the pan with a hermetic lid to suppress premature volatilization/sublimation. Prepare an identical empty sealed pan as the reference.

  • Atmosphere Control: Purge the furnace with ultra-high purity dry Nitrogen (N₂) at a flow rate of 50 mL/min to prevent moisture condensation and oxidative interference.

  • Thermal Profiling: Equilibrate the sample at 25 °C. Apply a linear heating rate of 10 °C/min up to 140 °C[6].

  • Data Extraction: The melting point is recorded as the extrapolated onset temperature of the sharp endothermic peak, not the peak maximum, to ensure independence from sample mass variations.

Protocol B: Thermogravimetric Analysis (TGA) for Decomposition (Td)

Objective: Map the decomposition kinetics and confirm the temperature of C-I bond cleavage. Causality for Protocol Design: By tracking mass loss, we can stoichiometrically verify the loss of the iodine atom. Iodine constitutes approximately 44.5% of the molecule's mass (126.9 / 285.08). A sudden ~44% mass drop is the definitive signature of C-I cleavage.

Step-by-Step Methodology:

  • System Validation: Perform a baseline run with an empty platinum crucible to subtract buoyancy effects caused by the heating of the purge gas.

  • Sample Loading: Load 5.0 to 10.0 mg of the compound into the tared platinum crucible.

  • Atmosphere Control: Utilize a Nitrogen (N₂) purge (40 mL/min). Crucial: Do not use air, as oxygen will trigger exothermic combustion, masking the specific homolytic cleavage event.

  • Thermal Profiling: Heat the sample from 25 °C to 400 °C at a rate of 10 °C/min.

  • Data Extraction: Calculate the first derivative of the TGA curve (DTG). The peak of the DTG curve represents the maximum rate of thermal degradation (Td), corresponding to the iodine radical ejection.

Workflow S1 Sample Prep: 3-5 mg Hermetic Al Pan S2 Atmosphere Control: Dry N2 Purge (50 mL/min) S1->S2 S3 DSC Analysis: 10 °C/min Heating S2->S3 S4 TGA Analysis: Mass Tracking S2->S4 S5 Endotherm Onset: Melting Point (Tm) S3->S5 S6 Mass Drop (~44%): C-I Cleavage (Td) S4->S6 S7 Validated Thermodynamic Stability Profile S5->S7 S6->S7

Fig 2. Integrated DSC and TGA workflow for determining thermodynamic stability.

Conclusion

The thermodynamic characterization of 8-Iodo-4-methoxyquinoline requires a nuanced understanding of its structural liabilities. While the methoxy-quinoline core is robust, the C8-iodo substitution creates a definitive thermal ceiling (150–250 °C) dictated by homolytic bond cleavage. By employing the self-validating DSC and TGA protocols outlined above, researchers can accurately map the phase transitions of this compound, ensuring its integrity during high-temperature cross-coupling reactions and long-term pharmaceutical storage.

References

  • J-Stage. "An Efficient and Scalable Synthesis of Quinolone 006 (DSC/TGA Protocols)". jst.go.jp. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis protocol for 8-Iodo-4-methoxyquinoline

Application Note: Process Optimization and Mechanistic Insights for Substituted Quinoline Scaffolds Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Introduction & Retrosynthetic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note: Process Optimization and Mechanistic Insights for Substituted Quinoline Scaffolds Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals

Introduction & Retrosynthetic Strategy

8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly versatile building block in medicinal chemistry, frequently utilized in the development of antimicrobial agents and kinase inhibitors [1]. The strategic placement of the iodine atom at the C8 position provides an ideal handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira), while the C4 methoxy group modulates the electronic density and lipophilicity of the quinoline core.

To ensure high purity and scalability, the most reliable synthetic route employs a two-step sequence starting from the commercially accessible 8-iodoquinolin-4-ol. This approach leverages a deoxychlorination followed by a regioselective Nucleophilic Aromatic Substitution ( SN​Ar ) [2].

Synthetic Workflow

SynthesisWorkflow SM 8-Iodoquinolin-4-ol (Starting Material) Step1 Chlorination POCl3, 100°C SM->Step1 Int1 4-Chloro-8-iodoquinoline (Intermediate) Step1->Int1 Deoxychlorination Step2 Methoxylation NaOMe, MeOH Int1->Step2 Prod 8-Iodo-4-methoxyquinoline (Target Product) Step2->Prod SNAr Reaction

Figure 1: Two-step synthetic workflow for 8-Iodo-4-methoxyquinoline.

Experimental Methodologies

Note: All procedures must be conducted in a professional laboratory environment under a certified chemical fume hood using appropriate Personal Protective Equipment (PPE).

Step 1: Synthesis of 4-Chloro-8-iodoquinoline

Mechanistic Rationale: Phosphorus oxychloride ( POCl3​ ) is utilized to convert the tautomeric 4-quinolone/4-hydroxyquinoline into the highly reactive 4-chloro intermediate. The reaction is thermodynamically driven by the formation of the strong P=O bond in the phosphorodichloridate byproduct.

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar, a reflux condenser, and a drying tube (calcium chloride).

  • Reagent Addition: Suspend 8-iodoquinolin-4-ol (10.0 g, 36.9 mmol) in neat POCl3​ (35 mL, ~10 equivalents). The use of neat POCl3​ acts as both the reagent and the solvent, driving the equilibrium forward.

  • Reaction: Heat the mixture to 100 °C using an oil bath. Stir continuously for 3 to 4 hours. The suspension will gradually transition into a homogeneous dark solution as the starting material is consumed.

  • Quenching (Critical Step): Allow the reaction to cool to room temperature. Slowly and dropwise, transfer the reaction mixture into a large beaker containing 300 g of crushed ice under vigorous stirring. Causality: Rapid addition will cause violent exothermic hydrolysis of unreacted POCl3​ , risking solvent boil-over and thermal degradation of the product.

  • Neutralization & Extraction: Once the ice has melted, slowly add aqueous ammonium hydroxide ( NH4​OH , 28%) until the solution reaches pH 8-9. Extract the aqueous layer with Ethyl Acetate (3 × 100 mL).

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure to afford 4-chloro-8-iodoquinoline as a pale brown solid.

Step 2: Synthesis of 8-Iodo-4-methoxyquinoline

Mechanistic Rationale: The C4 position of the quinoline ring is highly electron-deficient due to the inductive and resonance-withdrawing effects of the adjacent nitrogen atom. This makes the C4-chloride highly susceptible to nucleophilic attack by the methoxide ion. Sodium methoxide is specifically chosen over potassium hydroxide in methanol to prevent the competitive formation of a 4-hydroxyquinoline byproduct via hydroxide attack.

  • Setup: In a 250 mL round-bottom flask, dissolve the crude 4-chloro-8-iodoquinoline (8.5 g, ~29.3 mmol) in anhydrous methanol (80 mL).

  • Nucleophile Addition: Add a solution of Sodium Methoxide ( NaOMe ) in methanol (25 wt%, 13.5 mL, ~58.6 mmol, 2.0 equiv).

  • Reaction: Attach a reflux condenser and heat the mixture to 70 °C (reflux) for 12 hours. Monitor the reaction progression via TLC (Hexanes:EtOAc, 3:1).

  • Workup: Cool the mixture to room temperature and concentrate the methanol under reduced pressure. Dilute the resulting residue with Dichloromethane (DCM, 150 mL) and wash with distilled water (2 × 50 mL) to remove sodium chloride salts.

  • Isolation: Dry the organic phase over Na2​SO4​ , filter, and concentrate. Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10-30% EtOAc in Hexanes) to yield pure 8-iodo-4-methoxyquinoline.

Quantitative Data & Reagent Stoichiometry

The following table summarizes the optimized stoichiometric ratios and expected yields for the two-step sequence. Maintaining these exact equivalents is critical to minimizing poly-halogenated byproducts and ensuring complete conversion.

Reagent / IntermediateMW ( g/mol )EquivalentsAmountRoleExpected Yield
8-Iodoquinolin-4-ol 271.051.010.0 gStarting MaterialN/A
Phosphorus oxychloride153.3310.035.0 mLChlorinating Agent/SolventN/A
4-Chloro-8-iodoquinoline 289.501.0~8.5 gIntermediate80 - 85%
Sodium Methoxide (25% in MeOH)54.022.013.5 mLNucleophileN/A
8-Iodo-4-methoxyquinoline 285.081.0~7.1 gFinal Product85 - 90%

Table 1: Stoichiometric parameters and expected isolated yields for the synthesis of 8-Iodo-4-methoxyquinoline.

Analytical Characterization

To validate the structural integrity of the synthesized 8-Iodo-4-methoxyquinoline, the following analytical signatures should be confirmed:

  • 1H NMR (400 MHz, CDCl3): Look for the characteristic disappearance of the C4-OH/NH broad singlet and the appearance of a sharp, strongly integrating singlet around δ 4.05 ppm, corresponding to the newly introduced −OCH3​ group. The quinoline aromatic protons will appear between δ 7.00 and 8.80 ppm.

  • LC-MS (ESI+): Expected mass-to-charge ratio ( m/z ) for [M+H]+ is 285.9.

References

  • Organic Chemistry Portal. (2026). Nucleophilic Aromatic Substitution ( SN​Ar ) Mechanism and Conditions. Retrieved from[Link]

Application

Application Note: Suzuki-Miyaura Cross-Coupling of 8-Iodo-4-methoxyquinoline

Introduction and Mechanistic Rationale 8-Iodo-4-methoxyquinoline is a highly versatile chemical scaffold frequently utilized in the research and development of antimicrobial and medicinal agents[1]. The functionalization...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Mechanistic Rationale

8-Iodo-4-methoxyquinoline is a highly versatile chemical scaffold frequently utilized in the research and development of antimicrobial and medicinal agents[1]. The functionalization of the 8-position via the Suzuki-Miyaura cross-coupling reaction is a critical carbon-carbon bond-forming step in synthesizing diverse quinoline derivatives[2].

Designing a robust protocol for this specific substrate requires a deep understanding of the underlying causality in the catalytic cycle:

  • Electrophile Reactivity (Oxidative Addition): The carbon-iodine (C-I) bond is highly reactive. Oxidative addition of the palladium catalyst into the C-I bond is rapid and typically proceeds with full retention of configuration, meaning this step is rarely rate-limiting compared to reactions involving bromides or chlorides[3].

  • Steric and Electronic Coordination: The 8-position is sterically hindered and directly adjacent to the quinoline nitrogen. This nitrogen lone pair can coordinate to the palladium center, potentially poisoning the catalyst by forming off-cycle resting states[4]. To prevent this, sterically demanding and electron-rich ligands (e.g., SPhos) or robust bidentate ligands (e.g., dppf) are preferred over traditional triphenylphosphine (PPh3)[5].

  • Boronic Acid Activation (Transmetalation): Unlike the Stille coupling, the Suzuki-Miyaura mechanism requires the boronic acid to be activated by a base. This activation forms a negatively charged boronate complex, enhancing the polarization of the organic ligand and facilitating transmetalation to the Ar-Pd(II)-I intermediate[6].

CatalyticCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (C-I Bond Insertion) Pd0->OxAdd 8-Iodo-4-methoxyquinoline PdII_1 Ar-Pd(II)-I Intermediate OxAdd->PdII_1 TransMet Transmetalation (Boronate Complex Transfer) PdII_1->TransMet Activated Boronic Acid PdII_2 Ar-Pd(II)-R Intermediate TransMet->PdII_2 RedElim Reductive Elimination (C-C Bond Formation) PdII_2->RedElim RedElim->Pd0 Catalyst Regeneration Product Cross-Coupled Product RedElim->Product

Catalytic cycle of Suzuki-Miyaura coupling for 8-Iodo-4-methoxyquinoline.

Optimization of Reaction Conditions

Selecting the correct combination of catalyst, base, and solvent is critical for maximizing yield and minimizing homocoupling impurities[5]. The table below summarizes quantitative expectations based on established 8-haloquinoline cross-coupling conditions.

Table 1: Evaluation of Catalyst and Solvent Systems for 8-Haloquinoline Coupling

Catalyst SystemBase (Equiv)Solvent SystemTemp (°C)Expected YieldMechanistic Rationale
Pd(PPh3)4 (5 mol%)K2CO3 (2.0)Toluene/EtOH/H2O (4:1:1)9060-70%Standard conditions; prone to sluggish transmetalation due to basic PPh3[5].
Pd(dppf)Cl2 (5 mol%)Cs2CO3 (2.5)1,4-Dioxane/H2O (4:1)9080-85%Bidentate ligand prevents quinoline N-coordination; high stability[4].
Pd2(dba)3 / SPhos K3PO4 (2.0)Toluene/H2O (3:1)100>90%Highly active Pd(0) source; bulky SPhos facilitates rapid transmetalation[5].

Note: Aqueous conditions are highly recommended as organoboranes are water-soluble, and the base requires solvation to effectively form the active boronate species[7].

Experimental Workflow

Workflow Step1 1. Reagent Preparation Weigh Substrate, Boronic Acid, Catalyst, Base Step2 2. Solvent Degassing Argon sparging to prevent Pd oxidation Step1->Step2 Step3 3. Reaction Assembly Heat to 90 °C under inert atmosphere Step2->Step3 Step4 4. Reaction Monitoring LC-MS / TLC (Self-Validation Step) Step3->Step4 Step4->Step3 Incomplete Step5 5. Work-up & Extraction Celite Filtration & EtOAc Extraction Step4->Step5 Complete Conversion Step6 6. Purification Silica Gel Chromatography Step5->Step6

Step-by-step experimental workflow for the Suzuki-Miyaura cross-coupling.

Detailed Step-by-Step Protocol

This self-validating protocol utilizes the highly efficient Pd(dppf)Cl2 / Cs2CO3 system, optimized for sterically hindered heteroaryl halides.

Materials Required:
  • Substrate: 8-Iodo-4-methoxyquinoline (1.0 mmol, 285.08 mg)[8]

  • Coupling Partner: Aryl/Heteroaryl Boronic Acid (1.2 mmol)

  • Catalyst: Pd(dppf)Cl2·CH2Cl2 (0.05 mmol, 5 mol%)

  • Base: Cesium Carbonate (Cs2CO3) (2.5 mmol)

  • Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 10 mL total)

Step 1: Reagent Preparation and Degassing
  • Self-Validation Check: Ensure all glassware is oven-dried and equipped with a clean magnetic stir bar. Water from the atmosphere can introduce unwanted oxygen.

  • In a 20 mL reaction vial, add 8-Iodo-4-methoxyquinoline (1.0 mmol), the selected boronic acid (1.2 mmol), and Cs2CO3 (2.5 mmol).

  • Add 10 mL of the 1,4-Dioxane/H2O (4:1) solvent mixture.

  • Critical Step: Sparge the mixture with Argon (or Nitrogen) for 15-20 minutes. Oxygen must be rigorously excluded to prevent the oxidation of the phosphine ligand and the premature deactivation of the Pd(0) species[2].

Step 2: Catalyst Addition and Reaction
  • Briefly open the vial under a positive flow of Argon and add Pd(dppf)Cl2·CH2Cl2 (5 mol%).

  • Seal the vial tightly with a Teflon-lined cap.

  • Transfer the vial to a pre-heated oil bath or heating block set to 90 °C. Stir vigorously (800-1000 rpm).

  • Causality Note: Vigorous stirring is essential in biphasic solvent systems to ensure adequate mass transfer between the organic phase (containing the aryl iodide and catalyst) and the aqueous phase (containing the base)[9].

Step 3: Reaction Monitoring (Self-Validation)
  • After 2 hours, sample 10 µL of the organic layer. Dilute with 1 mL of LC-MS grade Acetonitrile.

  • Analyze via LC-MS.

    • Validation: Look for the disappearance of the m/z 285 peak (starting material)[8].

    • Troubleshooting: If significant starting material remains, but the boronic acid is consumed, homocoupling of the boronic acid has occurred. Add an additional 0.5 mmol of boronic acid, re-purge with argon, and continue heating.

Step 4: Work-up and Purification
  • Once complete (typically 4-6 hours), cool the reaction mixture to room temperature.

  • Filter the mixture through a short pad of Celite® to remove the precipitated palladium catalyst[4]. Wash the pad thoroughly with Ethyl Acetate (3 x 15 mL).

  • Transfer the filtrate to a separatory funnel. Add 15 mL of water and separate the layers.

  • Extract the aqueous layer with Ethyl Acetate (2 x 15 mL). Combine all organic layers.

  • Wash the combined organic layers with brine (20 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure.

  • Purify the crude residue via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate the pure 8-substituted-4-methoxyquinoline.

References

  • Organic Chemistry Portal. "Suzuki Coupling".[Link]

  • ACS Publications. "Palladium Charcoal-Catalyzed Suzuki−Miyaura Coupling To Obtain Arylpyridines and Arylquinolines".[Link]

  • Wikipedia. "Suzuki reaction". [Link]

  • Reddit Chempros. "Your 'Go-To', 'just couple already', Suzuki conditions?".[Link]

  • MDPI. "Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow".[Link]

  • Chemistry LibreTexts. "Suzuki-Miyaura Coupling".[Link]

Sources

Method

Application Note: Advanced Buchwald-Hartwig Amination Protocols for 8-Iodo-4-methoxyquinoline

Introduction & Mechanistic Rationale The Buchwald-Hartwig amination has revolutionized the construction of aryl carbon-nitrogen (C–N) bonds, superseding harsher classical methods like nucleophilic aromatic substitution [...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The Buchwald-Hartwig amination has revolutionized the construction of aryl carbon-nitrogen (C–N) bonds, superseding harsher classical methods like nucleophilic aromatic substitution [1]. However, applying this transformation to 8-Iodo-4-methoxyquinoline presents a unique set of stereoelectronic challenges.

As a substrate, 8-Iodo-4-methoxyquinoline possesses a highly activated, yet sterically encumbered C–I bond at the 8-position (peri to the quinoline nitrogen). While the low bond dissociation energy of the C–I bond facilitates rapid oxidative addition to Palladium(0), the spatial proximity of the quinoline nitrogen introduces a critical failure mode: catalyst poisoning via N-chelation . Following oxidative addition, the lone pair of the quinoline nitrogen can coordinate to the Pd(II) center, forming a stable, unreactive palladacycle that stalls the catalytic cycle.

To overcome this, the catalytic system must be engineered with causality in mind:

  • Ligand Sterics: Bulky dialkylbiaryl phosphines (e.g., XPhos, RuPhos) or rigid bidentate ligands (e.g., BINAP, DPPF) are mandatory. Their steric bulk prevents the quinoline nitrogen from accessing the palladium coordination sphere, forcing the catalytic cycle forward [2].

  • Ligand Electronics: Electron-rich phosphines accelerate the rate-limiting reductive elimination step, which is otherwise hindered by the electron-deficient nature of the quinoline core.

  • Base Selection: While sodium tert-butoxide (NaOtBu) provides the highest reaction rates by rapidly deprotonating the coordinated amine, it can cleave sensitive functional groups. Cesium carbonate (Cs₂CO₃) serves as a milder, though kinetically slower, alternative.

Catalytic Cycle & Pathway Visualization

The following diagram illustrates the engineered catalytic cycle, highlighting the critical intermediates where ligand bulk prevents off-target N-chelation.

G Pd0 Pd(0)L Active Catalyst OxAdd Oxidative Addition Complex Pd(II)(4-methoxy-8-quinolinyl)(I)L (Sterically shielded from N-chelation) Pd0->OxAdd + 8-Iodo-4-methoxyquinoline AmineCoord Amine Coordination & Deprotonation Pd(II)(4-methoxy-8-quinolinyl)(NRR')L OxAdd->AmineCoord + Amine + Base - Base•HI OffTarget Inactive Palladacycle (Catalyst Poisoning) OxAdd->OffTarget Insufficient Ligand Bulk (N-coordination) RedElim Reductive Elimination 8-Amino-4-methoxyquinoline Product AmineCoord->RedElim Rapid step due to electron-rich ligand RedElim->Pd0 Product Release

Fig 1: Buchwald-Hartwig catalytic cycle for 8-Iodo-4-methoxyquinoline highlighting the N-chelation failure mode.

Quantitative Optimization Data

The choice of ligand and base must be tailored to the nucleophilicity and steric profile of the coupling amine. The following table synthesizes optimized parameters based on established reactivity profiles for sterically hindered 8-haloquinolines [3, 4].

Amine ClassCatalyst PrecursorOptimal LigandBaseSolventTemp (°C)Expected Yield
Primary Alkyl Pd₂(dba)₃ (2 mol%)BINAP (6 mol%)NaOtBuToluene9085 - 92%
Primary Aryl Pd(OAc)₂ (3 mol%)XPhos (7.5 mol%)Cs₂CO₃1,4-Dioxane10078 - 88%
Secondary Alkyl Pd₂(dba)₃ (2 mol%)RuPhos (6 mol%)NaOtBuToluene11070 - 82%
Secondary Aryl Pd(OAc)₂ (5 mol%)BrettPhos (10 mol%)NaOtBuToluene11065 - 75%

Data Interpretation: XPhos is preferred for primary arylamines to prevent over-arylation (diarylation). For secondary amines, RuPhos or BrettPhos are required because their specific binding pocket accommodates the increased steric bulk during the crowded reductive elimination transition state.

Detailed Experimental Protocols

This protocol is designed as a self-validating system . Visual and thermal cues are embedded within the steps to ensure the operator can verify the integrity of the reaction in real-time.

Protocol A: Coupling with Primary Amines (e.g., Aniline derivatives)

Reagents:

  • 8-Iodo-4-methoxyquinoline: 1.0 mmol (285.1 mg)

  • Primary Amine: 1.2 mmol

  • Pd(OAc)₂: 0.03 mmol (6.7 mg, 3 mol%)

  • XPhos: 0.075 mmol (35.8 mg, 7.5 mol%)

  • Cs₂CO₃: 2.0 mmol (651.6 mg)

  • Anhydrous 1,4-Dioxane: 5.0 mL

Step-by-Step Methodology:

  • Preparation of the Catalytic Species: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add Pd(OAc)₂ and XPhos.

    • Causality & Validation: Evacuate and backfill the tube with Argon three times. Add 1.0 mL of anhydrous 1,4-Dioxane and stir at room temperature for 10 minutes. The solution will transition from a suspension to a clear, pale yellow/orange solution . This color change validates the in situ reduction of Pd(II) to the active Pd(0)L species.

  • Substrate Addition: To the active catalyst solution, add 8-Iodo-4-methoxyquinoline, followed by the primary amine.

  • Base Addition: Add finely powdered, anhydrous Cs₂CO₃.

    • Causality: Cs₂CO₃ is hygroscopic. If the base contains water, it will hydrolyze the C–I bond to a phenol derivative or deactivate the catalyst. Ensure it is freshly dried.

  • Reaction Execution: Add the remaining 4.0 mL of 1,4-Dioxane. Seal the Schlenk tube and immerse it in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–16 hours.

    • Validation: The heterogeneous mixture should turn dark red or brown. A black precipitate (palladium black) indicates catalyst decomposition; if observed within the first hour, the solvent was likely wet or oxygen-contaminated.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (15 mL) and filter through a tightly packed pad of Celite to remove the inorganic salts and palladium residues. Wash the filtrate with deionized water (2 × 10 mL) and brine (10 mL).

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Protocol B: Coupling with Sterically Hindered Secondary Amines

Reagents:

  • 8-Iodo-4-methoxyquinoline: 1.0 mmol (285.1 mg)

  • Secondary Amine: 1.5 mmol (Excess required due to slower kinetics)

  • Pd₂(dba)₃: 0.02 mmol (18.3 mg, 2 mol% Pd dimer = 4 mol% Pd)

  • RuPhos: 0.06 mmol (28.0 mg, 6 mol%)

  • NaOtBu: 1.5 mmol (144.2 mg)

  • Anhydrous Toluene: 5.0 mL

Step-by-Step Methodology:

  • Glovebox Setup (Recommended): Due to the extreme moisture sensitivity of NaOtBu and the oxidative susceptibility of Pd₂(dba)₃, assemble the reaction in an argon-filled glovebox.

  • Reagent Mixing: To a 10 mL pressure vial, add 8-Iodo-4-methoxyquinoline, Pd₂(dba)₃, RuPhos, and NaOtBu.

    • Causality: Pd₂(dba)₃ provides Pd(0) directly, bypassing the need for an in situ reduction step, which is crucial when coupling sluggish secondary amines that might otherwise degrade before the catalyst activates.

  • Solvent & Amine Addition: Add anhydrous Toluene (5.0 mL) followed by the secondary amine. Seal the vial with a PTFE-lined crimp cap.

  • Heating: Remove from the glovebox and heat at 110 °C for 18–24 hours.

    • Validation: Toluene allows for higher reflux temperatures than dioxane, providing the necessary thermal energy to overcome the high activation barrier of reductive elimination for secondary amines.

  • Workup: Follow the identical Celite filtration and extraction procedure outlined in Protocol A.

Troubleshooting & Process Chemistry Insights

  • Issue: High levels of 4-methoxyquinoline (Hydrodehalogenation byproduct).

    • Cause: Beta-hydride elimination from the amine coordination complex is outcompeting reductive elimination [1].

    • Solution: Switch to a more sterically demanding, electron-rich ligand (e.g., from BINAP to BrettPhos) to accelerate reductive elimination. Ensure the reaction is strictly anhydrous, as moisture can also act as a hydride source.

  • Issue: Reaction stalls at 50% conversion.

    • Cause: Catalyst poisoning via N-chelation or product inhibition.

    • Solution: Increase ligand loading relative to Palladium (e.g., move from a 1:1.5 Pd:Ligand ratio to a 1:2.5 ratio) to ensure the palladium center remains fully ligated and shielded from the quinoline nitrogen.

References

  • Buchwald–Hartwig amination - Wikipedia Source: Wikipedia URL:[Link]

  • Electronic Directing Group Modification for Improved Ni(II)-Mediated C(sp3)–H Activation: A Hammett Investigation of 8-Aminoquinoline Source: Organometallics (ACS Publications) URL:[Link]

  • Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction Source: Indian Academy of Sciences / Journal of Chemical Sciences URL:[Link]

Application

Application Note: Sonogashira Cross-Coupling of 8-Iodo-4-methoxyquinoline with Terminal Alkynes

Introduction & Strategic Rationale 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) is a highly versatile chemical scaffold in medicinal chemistry, frequently utilized in the development of antimicrobial agents, kinase inhib...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Strategic Rationale

8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) is a highly versatile chemical scaffold in medicinal chemistry, frequently utilized in the development of antimicrobial agents, kinase inhibitors, and antimalarial compounds[1],[2]. Functionalization at the 8-position of the quinoline ring is traditionally challenging due to steric hindrance and the chelating potential of the adjacent quinoline nitrogen.

However, the Sonogashira cross-coupling reaction—a palladium-catalyzed, copper-cocatalyzed sp²-sp carbon-carbon bond-forming process—offers a robust and mild pathway to install alkyne moieties at this position[3]. This application note details a highly optimized, self-validating protocol for this specific transformation, providing drug development professionals with a reproducible methodology grounded in mechanistic causality.

Mechanistic Causality & Reaction Design

The Sonogashira coupling operates via two intersecting catalytic cycles: the Palladium cycle and the Copper cycle[3],[4].

  • Oxidative Addition : The Pd(0) active species undergoes oxidative addition into the C-I bond of 8-iodo-4-methoxyquinoline. The iodide is an excellent leaving group, which compensates for the steric bulk at the 8-position. While the 4-methoxy group is electron-donating, the dominant electronic effect at the 8-position is driven by the electronegative quinoline nitrogen, which facilitates the oxidative addition[4].

  • Transmetalation & The Copper Cycle : A terminal alkyne reacts with the Cu(I) co-catalyst in the presence of an amine base to form a copper acetylide intermediate. This intermediate undergoes transmetalation with the Pd(II) complex[5].

  • Reductive Elimination : The resulting diorganopalladium complex undergoes cis/trans isomerization followed by reductive elimination, yielding the functionalized alkyne and regenerating the Pd(0) catalyst[3].

Causality in Catalyst/Ligand Choice : The quinoline nitrogen can act as a competing ligand, potentially sequestering the palladium or copper catalysts. To mitigate this, a bidentate ligand like dppf (1,1'-Bis(diphenylphosphino)ferrocene) is highly recommended over monodentate phosphines. N,N-Diisopropylethylamine (DIPEA) serves as a sterically hindered base that effectively deprotonates the alkyne without coordinating to the metal centers[6].

G Pd0 Pd(0)L2 Active Catalyst OxAdd Oxidative Addition (8-Iodo-4-methoxyquinoline) Pd0->OxAdd PdII Pd(II) Complex (Ar-Pd-I) OxAdd->PdII TransMet Transmetalation PdII->TransMet PdII_Alkyne Pd(II) Complex (Ar-Pd-Alkyne) TransMet->PdII_Alkyne RedElim Reductive Elimination PdII_Alkyne->RedElim Product Coupled Product + Pd(0)L2 RedElim->Product Product->Pd0 Regeneration CuCycle Copper Cycle (Forms Cu-Acetylide) CuCycle->TransMet Cu-Acetylide

Intersecting Palladium and Copper catalytic cycles in the Sonogashira cross-coupling reaction.

Optimization of Reaction Conditions

Quantitative data from optimization studies highlights the necessity of balancing catalyst loading and temperature to prevent alkyne homocoupling (Glaser coupling), a common side reaction when trace oxygen is present[4].

EntryCatalyst System (mol %)Base / SolventTemp (°C)Time (h)Yield (%)Observation / Causality
1Pd(PPh₃)₂Cl₂ (5) / CuI (10)TEA (Neat)251245Incomplete conversion due to steric hindrance at C-8.
2Pd(PPh₃)₂Cl₂ (5) / CuI (10)TEA / DMF (1:1)60672Improved solubility and kinetics; minor Glaser coupling.
3 Pd(dppf)Cl₂ (5) / CuI (10) DIPEA / DMF (1:1) 80 4 89 Bidentate ligand prevents catalyst sequestration by quinoline N.
4Pd(dppf)Cl₂ (5) / CuI (10)DIPEA / THF (1:1)65881Good yield, but slower reaction rate compared to DMF.

Table 1: Condition optimization for the coupling of 8-iodo-4-methoxyquinoline with phenylacetylene.

Step-by-Step Experimental Protocol

This protocol utilizes the optimized conditions (Table 1, Entry 3) to ensure high yield and reproducibility.

Materials Required:

  • 8-Iodo-4-methoxyquinoline (1.0 equiv, 1.0 mmol, 285.1 mg)

  • Terminal Alkyne (e.g., Phenylacetylene) (1.2 equiv, 1.2 mmol)

  • Pd(dppf)Cl₂ (0.05 equiv, 5 mol %)

  • CuI (0.10 equiv, 10 mol %)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 equiv)

  • Anhydrous Dimethylformamide (DMF) (5.0 mL)

Procedure:

  • Preparation & Degassing (Critical Step) : In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 8-iodo-4-methoxyquinoline, Pd(dppf)Cl₂, and CuI. Seal the flask with a rubber septum. Evacuate the flask and backfill with ultra-pure Argon (repeat 3 times).

    • Causality: Strict anaerobic conditions are mandatory. Oxygen promotes the oxidative homocoupling of the terminal alkyne (Glaser coupling), depleting the reagent and complicating purification[4].

  • Solvent & Reagent Addition : Inject anhydrous DMF and DIPEA through the septum using a gas-tight syringe. Stir for 5 minutes at room temperature to ensure complete dissolution. The solution typically turns a deep red/brown color, indicating the formation of the active Pd(0) species.

  • Alkyne Addition : Add the terminal alkyne dropwise over 2 minutes.

    • Self-Validation: A slight exotherm may be observed, and the mixture may become turbid as the amine hydroiodide salt begins to precipitate.

  • Reaction Execution : Heat the reaction mixture to 80 °C using a pre-heated oil bath. Monitor the reaction via TLC (Hexanes/EtOAc 7:3).

    • Self-Validation: The disappearance of the starting material (UV active, Rf ~0.4) and the appearance of a new, highly fluorescent blue/green spot under 365 nm UV indicates product formation.

  • Workup : Once complete (typically 4 hours), cool the mixture to room temperature. Dilute with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove the palladium and copper salts. Wash the organic filtrate with distilled water (3 x 15 mL) to remove DMF and DIPEA, followed by brine (15 mL).

  • Purification : Dry the organic layer over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 70:30 Hexanes/EtOAc).

Workflow Step1 1. Reagent Prep Weigh Ar-I, Pd, CuI Step2 2. Degassing Vacuum/Argon cycles (3x) Step1->Step2 Step3 3. Injection Add DMF, DIPEA, Alkyne Step2->Step3 Step4 4. Heating & Monitoring 80°C, monitor via TLC Step3->Step4 Step5 5. Workup Celite filtration, Aq. washes Step4->Step5 Step6 6. Purification Flash Chromatography Step5->Step6

Step-by-step experimental workflow for the Sonogashira cross-coupling protocol.

Analytical Characterization

  • ¹H NMR : Look for the disappearance of the terminal alkyne proton (typically around ~3.0 ppm) and the characteristic shifting of the quinoline aromatic protons. The 4-methoxy protons will appear as a sharp, integrating singlet near 4.0 ppm.

  • Mass Spectrometry (LC-MS) : The molecular ion peak [M+H]⁺ should correspond to the exact mass of the coupled product. The absence of the [M+H]⁺ peak for the starting material (m/z 286.0) confirms full conversion.

Sources

Method

Application Note: Palladium-Catalyzed Functionalization of 8-Iodo-4-methoxyquinoline

Executive Summary 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a privileged structural motif in medicinal chemistry and materials science. As a highly versatile electrophile, it serves as a critical building block for...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a privileged structural motif in medicinal chemistry and materials science. As a highly versatile electrophile, it serves as a critical building block for synthesizing complex polycyclic architectures, kinase inhibitors, and advanced optoelectronic materials. This application note provides an authoritative, in-depth guide to the palladium-catalyzed functionalization of this scaffold, focusing on the causality behind reaction design, condition optimization, and self-validating experimental protocols.

Mechanistic Insights & Site-Selectivity

The functionalization of 8-iodo-4-methoxyquinoline predominantly relies on the highly favorable oxidative addition of Palladium(0) into the C8–I bond. In polyhalogenated or structurally complex heteroarenes, the site-selectivity of cross-coupling is fundamentally dictated by the bond dissociation energy (BDE) and the relative electrophilicity of the carbon center[1]. The C–I bond possesses a significantly lower BDE (~65 kcal/mol) compared to C–Br (~80 kcal/mol) or C–Cl (~95 kcal/mol), ensuring that Pd(0) insertion at the 8-position is both rapid and highly chemoselective[1].

Furthermore, the 4-methoxy substituent plays a critical electronic role. While it inductively withdraws electron density, its resonance contribution acts as a strong electron-donating group (EDG). This resonance enriches the electron density of the quinoline core, which stabilizes the resulting Ar–Pd(II)–I intermediate during the catalytic cycle, thereby mitigating off-target pathways such as protodehalogenation or premature β-hydride elimination[2].

Catalytic Cycle of the Suzuki-Miyaura Cross-Coupling

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (Rate-Determining Step) Pd0->OxAdd + 8-Iodo-4-methoxyquinoline PdII_I Ar-Pd(II)(I)L_2 (Ar = 4-Methoxyquinolin-8-yl) OxAdd->PdII_I Transmet Transmetalation (Base + R-B(OH)2) PdII_I->Transmet PdII_R Ar-Pd(II)(R)L_2 Transmet->PdII_R - I-B(OH)3(-) RedElim Reductive Elimination PdII_R->RedElim RedElim->Pd0 Regenerates Catalyst Product 8-R-4-Methoxyquinoline Cross-Coupled Product RedElim->Product

Figure 1: Logical flow of the Palladium-catalyzed Suzuki-Miyaura cross-coupling cycle.

Quantitative Data: Reaction Optimization

To maximize the yield of the Suzuki-Miyaura cross-coupling with 8-iodo-4-methoxyquinoline, the choice of ligand and base is paramount. Table 1 summarizes the optimization of reaction conditions, demonstrating the causality behind catalyst selection[2].

Table 1: Optimization of Suzuki-Miyaura Coupling Conditions

EntryCatalyst / LigandBaseSolvent SystemTemp (°C)Time (h)Yield (%)Causality / Observation
1 Pd(PPh₃)₄Na₂CO₃Toluene/H₂O (4:1)901862%Monodentate PPh₃ is prone to oxidation; moderate yield due to catalyst degradation.
2 Pd(dppf)Cl₂K₂CO₃1,4-Dioxane/H₂O (4:1)901287%Bidentate dppf ligand prevents Pd-black precipitation, stabilizing the active Pd(0) species.
3 Pd₂(dba)₃ / XPhosK₃PO₄Toluene100895% Bulky, electron-rich XPhos accelerates both oxidative addition and reductive elimination.

Experimental Workflows & Protocols

Workflow Start 1. Reagent Preparation Weigh Substrate, Boronic Acid, Catalyst, and Base Degas 2. Solvent Degassing Sparge with Ar/N2 (15 min) Start->Degas Reaction 3. Reaction Heating Stir at 80-100°C under inert atm Degas->Reaction Monitor 4. Reaction Monitoring TLC / LC-MS Analysis Reaction->Monitor Monitor->Reaction Incomplete Workup 5. Aqueous Work-Up EtOAc Extraction & Brine Wash Monitor->Workup Complete Purify 6. Purification Silica Gel Chromatography Workup->Purify

Figure 2: Step-by-step experimental workflow for Palladium-catalyzed functionalization.

Protocol A: Suzuki-Miyaura Cross-Coupling (Synthesis of 8-Aryl-4-methoxyquinoline)

Self-Validating System: This protocol incorporates internal checkpoints to ensure the integrity of the catalytic cycle.

Materials:

  • 8-Iodo-4-methoxyquinoline (1.0 mmol, 285.1 mg)

  • Phenylboronic acid (1.2 mmol, 146.3 mg)

  • Pd(dppf)Cl₂ (0.05 mmol, 36.6 mg)

  • K₂CO₃ (2.0 mmol, 276.4 mg)

  • 1,4-Dioxane / H₂O (4:1 v/v, 10 mL)

Step-by-Step Procedure:

  • Reagent Assembly : To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 8-iodo-4-methoxyquinoline, phenylboronic acid, and K₂CO₃[2].

  • Solvent Introduction & Degassing : Add the 1,4-Dioxane/H₂O mixture.

    • Causality: Oxygen is a triplet diradical that rapidly oxidizes phosphine ligands (e.g., dppf to dppf-oxide) and active Pd(0) to inactive Pd(II). Sparge the solution with Argon for 15 minutes to displace dissolved O₂.

  • Catalyst Addition : Quickly add Pd(dppf)Cl₂ under a positive stream of Argon. The solution will initially appear deep red/orange.

  • Thermal Activation : Seal the flask and heat to 90 °C in a pre-heated oil bath for 12 hours.

    • Validation Checkpoint 1 (Visual): A successful reaction maintains a homogenous yellow-orange to dark red color. The rapid formation of a black mirror on the flask walls indicates "Pd-black" (catalyst death).

  • Reaction Monitoring : Monitor the reaction via TLC (Hexanes/EtOAc 7:3).

    • Validation Checkpoint 2 (Chromatographic): 8-Iodo-4-methoxyquinoline is strongly UV-active. The product spot will typically exhibit a lower Rf value and a distinct blue fluorescence under 365 nm UV light due to extended biaryl conjugation.

  • Work-Up & Purification : Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (3 x 15 mL). Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and purify via silica gel flash chromatography.

Protocol B: Sonogashira Cross-Coupling (Synthesis of 8-Alkynyl-4-methoxyquinoline)

Causality: The Sonogashira coupling utilizes a Cu(I) co-catalyst to form a highly nucleophilic copper acetylide intermediate, which readily undergoes transmetalation with the Ar–Pd(II)–I complex[3].

Materials:

  • 8-Iodo-4-methoxyquinoline (1.0 mmol)

  • Terminal Alkyne (e.g., Phenylacetylene) (1.2 mmol)

  • Pd(PPh₃)₂Cl₂ (0.05 mmol)

  • CuI (0.10 mmol)

  • Triethylamine (Et₃N) (5 mL, serves as both base and solvent)

Step-by-Step Procedure:

  • Preparation : In a dry Schlenk tube, combine 8-iodo-4-methoxyquinoline, Pd(PPh₃)₂Cl₂, and CuI[3].

  • Degassing : Add Et₃N and sparge with Argon for 15 minutes.

    • Causality: Cu(I) is highly susceptible to oxidation to Cu(II) in the presence of O₂, which triggers unwanted Glaser homocoupling of the alkyne.

  • Alkyne Addition : Add the terminal alkyne dropwise via syringe.

  • Reaction : Stir at 60 °C for 8 hours.

    • Validation Checkpoint: The precipitation of triethylammonium iodide (Et₃N·HI) as a white/yellowish solid is a direct stoichiometric indicator of successful coupling.

  • Work-Up : Filter the suspension through a pad of Celite to remove the ammonium salts and catalyst residues. Concentrate the filtrate and purify via column chromatography.

References

  • Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. "Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes." Chemical Science, 8.1 (2017): 40-62.[Link]

  • Mphahlele, M. J., & Mphahlele, M. M. "One-Pot Synthesis of 2,3,4-Triarylquinolines via Suzuki-Miyaura Cross-Coupling of 2-Aryl-4-chloro-3-iodoquinolines with Arylboronic Acids." Molecules, 15.10 (2010): 7423-7437.[Link]

  • Dhanak, D., Blurton, P., & Brickwood, A. C. "Palladium Catalysed Coupling of Iodoquinolines and Acetylenes -- A Novel Entry to the Pyrrolo[3,2,1-ij]quinoline Nucleus." Tetrahedron Letters, 34.50 (1993): 8183-8186.[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Yield of 8-Iodo-4-methoxyquinoline Synthesis

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for medicinal chemists and process scientists encountering yield bottlenecks during the synthesis of 8-Iodo-4-methoxyquinoline.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is specifically engineered for medicinal chemists and process scientists encountering yield bottlenecks during the synthesis of 8-Iodo-4-methoxyquinoline. The synthesis typically follows a three-step sequence from 2-iodoaniline: Gould-Jacobs cyclization, chlorination, and nucleophilic aromatic substitution (SNAr).

Below, we diagnose common failure points, explain the underlying thermodynamic and kinetic causalities, and provide self-validating standard operating procedures (SOPs) to ensure high-yield, reproducible results.

Synthetic Workflow Diagnostics

The following workflow maps the critical path from starting material to the final methoxylated product. Pay close attention to the intermediate transitions, as these are the primary sites for yield loss.

Workflow A 2-Iodoaniline + EMME B Gould-Jacobs Cyclization A->B C 8-Iodoquinolin-4-ol B->C Dowtherm A 250°C D Chlorination (POCl3) C->D E 8-Iodo-4-chloroquinoline D->E 80-90°C F Methoxylation (NaOMe / MeOH) E->F G 8-Iodo-4-methoxyquinoline (Target) F->G Anhydrous 50°C

Figure 1: Three-step synthetic workflow for 8-Iodo-4-methoxyquinoline.

Deep-Dive FAQs & Troubleshooting

Q1: My Gould-Jacobs thermal cyclization to 8-iodoquinolin-4-ol is yielding <40% with heavy tarring. How can I improve this?

The Causality: The cyclization of the diethyl ethoxymethylenemalonate (EMME) adduct requires overcoming a significant activation energy barrier to form the highly reactive ketene intermediate. Heating the neat solid or using low-boiling solvents causes localized superheating, leading to runaway intermolecular polymerization (tarring). The Solution: Switch to a high-boiling, inert heat-transfer fluid like Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether). Maintaining a strict, homogeneous temperature of 250 °C pushes the thermodynamic equilibrium toward intramolecular cyclization before side reactions can occur, routinely increasing yields to >90%[1]([Link]).

Q2: During the chlorination step with POCl₃, I am losing the 8-iodo group. What is causing this deiodination?

The Causality: While the carbon-iodine bond on an aromatic ring is generally stable to POCl₃, prolonged heating at high reflux (>105 °C) or the presence of trace radical initiators in degraded solvents can lead to homolytic C–I cleavage. The Solution: Strictly control the reaction temperature to 80–90 °C. Use a catalytic amount of anhydrous DMF to form the highly reactive Vilsmeier-Haack intermediate, which accelerates the chlorination of the 4-hydroxyl group, allowing for shorter reaction times and preserving the heavy halogen.

Q3: My methoxylation step (SNAr) yields a mixture of the target product and 8-iodoquinolin-4-ol. How do I achieve complete conversion?

The Causality: The formation of 8-iodoquinolin-4-ol during methoxylation is a direct consequence of water contamination. In the presence of trace water, sodium methoxide (NaOMe) establishes an equilibrium with sodium hydroxide (NaOH). The hydroxide ion is a smaller, harder, and more aggressive nucleophile than methoxide. It attacks the 4-chloro position to form 8-iodoquinolin-4-ol, which immediately tautomerizes to the highly stable quinolone. This tautomerization acts as a thermodynamic sink, permanently trapping your material as a byproduct. The Solution: You must use strictly anhydrous methanol and freshly prepared NaOMe to prevent hydroxide formation[2]([Link]).

Mechanism Start 8-Iodo-4-chloroquinoline Meisenheimer Meisenheimer Complex (Intermediate) Start->Meisenheimer + NaOMe (Anhydrous) SideReact Hydroxide Attack (Trace H2O) Start->SideReact + NaOH (from H2O) Target 8-Iodo-4-methoxyquinoline (Desired Product) Meisenheimer->Target - NaCl Byproduct 8-Iodoquinolin-4-ol (Thermodynamic Sink) SideReact->Byproduct - NaCl Rapid Tautomerization

Figure 2: SNAr mechanism of methoxylation vs. competing hydrolysis side reaction.

Quantitative Data: Optimization of Methoxylation Conditions

The table below summarizes the critical impact of solvent grade, base equivalents, and temperature on the final yield of the SNAr step. Data indicates that anhydrous conditions and moderate heating are non-negotiable for success[2].

Solvent SystemBase (Equivalents)TemperatureTimeTarget Yield (%)4-OH Byproduct Yield (%)
Methanol (Reagent Grade)NaOMe (2.0 eq)50 °C12 h45%40%
Methanol (Anhydrous)NaOH (2.0 eq)50 °C12 h15%75%
Methanol (Anhydrous)NaOMe (1.2 eq)25 °C24 h60%<5%
Methanol (Anhydrous) NaOMe (2.0 eq) 50 °C 12 h 85% <2%

Standardized Experimental Protocols (SOPs)

Protocol A: Synthesis of 8-Iodo-4-chloroquinoline via Chlorination

This protocol is designed to prevent C–I bond cleavage and avoid byproduct hydrolysis during the quench.

  • Charge: In a flame-dried, nitrogen-purged round-bottom flask, suspend 8-iodoquinolin-4-ol (1.0 eq) in neat, freshly distilled POCl₃ (4.0 eq).

  • Catalysis: Add anhydrous N,N-dimethylformamide (DMF) (0.1 eq) dropwise. Self-validation: You should observe a slight exotherm and color change as the Vilsmeier-Haack reagent forms.

  • Reaction: Heat the mixture gradually to 80–90 °C. Maintain this temperature strictly to prevent deiodination.

  • In-Process Control (IPC): Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (baseline) must be completely consumed within 2–4 hours.

  • Controlled Quench (Critical): Cool the mixture to room temperature. Concentrate under reduced pressure to remove the majority of excess POCl₃. Slowly pour the resulting thick residue over crushed ice under vigorous stirring. Causality Note: Dumping neat POCl₃ into water causes violent localized boiling, which hydrolyzes the newly formed 4-chloroquinoline back to the 4-hydroxy starting material.

  • Isolation: Neutralize the aqueous phase to pH 7–8 using saturated aqueous NaHCO₃. Extract with dichloromethane (3 x 50 mL), dry over anhydrous Na₂SO₄, and concentrate to afford the intermediate.

Protocol B: Synthesis of 8-Iodo-4-methoxyquinoline via SNAr

This protocol guarantees the suppression of the quinolone thermodynamic sink[2]([Link]).

  • Preparation: In a flame-dried flask under argon, dissolve 8-iodo-4-chloroquinoline (1.0 eq) in strictly anhydrous methanol (10 mL/mmol).

  • Reagent Addition: Cool the solution to 0 °C. Slowly add a freshly prepared solution of sodium methoxide (NaOMe) in methanol (2.0 eq). Causality Note: Avoid using old, commercial NaOMe powder, as it absorbs atmospheric moisture and converts to NaOH.

  • Reaction: Remove the ice bath and heat the reaction mixture to 50 °C for 12 hours.

  • IPC: Monitor via TLC or LC-MS. The target methoxy product will elute slightly slower than the chloro-starting material on normal phase silica.

  • Workup: Cool to room temperature. Concentrate the mixture under vacuum to remove methanol.

  • Isolation: Resuspend the residue in cold water to dissolve NaCl salts. Filter the resulting precipitate, wash with cold water, and dry under high vacuum to yield 8-iodo-4-methoxyquinoline as a highly pure solid (~85% yield).

References

  • Title: Quinolin-4-ones: Methods of Synthesis and Application in Medicine Source: Molecules (MDPI) URL: [Link]

  • Title: Identification of 3-amidoquinoline derivatives as PI3K/mTOR dual inhibitors with potential for cancer therapy Source: RSC Advances URL: [Link]

Sources

Optimization

Technical Support Center: Overcoming Deiodination in 8-Iodo-4-methoxyquinoline Cross-Coupling

Welcome to the Technical Support Center for the cross-coupling of 8-Iodo-4-methoxyquinoline. This guide provides mechanistic insights, troubleshooting strategies, and self-validating protocols to help researchers and dru...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the cross-coupling of 8-Iodo-4-methoxyquinoline. This guide provides mechanistic insights, troubleshooting strategies, and self-validating protocols to help researchers and drug development professionals mitigate the pervasive hydrodehalogenation (deiodination) side reaction.

Section 1: Mechanistic FAQs (The "Why")

Q1: Why does 8-Iodo-4-methoxyquinoline undergo extensive deiodination during Suzuki or Buchwald-Hartwig coupling? A1: Deiodination, formally known as hydrodehalogenation, is a competitive off-cycle pathway in palladium-catalyzed cross-couplings. Upon oxidative addition of the Pd(0) catalyst to the C–I bond of 8-Iodo-4-methoxyquinoline, an Ar–Pd(II)–I intermediate is formed. Because the 8-position of the quinoline ring is highly sterically hindered, the subsequent transmetalation step is kinetically retarded. This delay allows competitive pathways to dominate. If hydride donors are present—such as alcoholic solvents, adventitious water, or alkoxide bases—the Ar–Pd(II)–I intermediate undergoes β -hydride elimination or direct protonation, followed by reductive elimination to yield the deiodinated byproduct, 4-methoxyquinoline (1)[1].

Q2: Does the choice of base directly cause the deiodination? A2: Yes, the base plays a critical mechanistic role. Strong alkoxide bases (like NaOMe or KOtBu) can coordinate to the palladium center and undergo β -hydride elimination, transferring a hydride to the metal, which then eliminates with the aryl group to form the deiodinated byproduct. Switching to milder, non-nucleophilic inorganic bases like potassium phosphate (K3PO4) or cesium fluoride (CsF) prevents this specific hydride transfer mechanism (2)[2].

Section 2: Troubleshooting Guide & Optimization (The "How")

Q3: How should I optimize my ligand to outcompete deiodination? A3: To overcome the steric hindrance at the 8-position, you must accelerate the transmetalation and reductive elimination steps. Bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or SPhos) are highly effective. For instance, using the XPhos Pd G2 or G3 precatalyst ensures rapid generation of the active monoligated L1Pd(0) species, which drastically increases the rate of the desired cross-coupling cycle, effectively outcompeting the slower hydrodehalogenation pathway (3)[3].

Q4: What are the best solvent systems to use? A4: Strictly avoid primary and secondary alcohols (MeOH, EtOH, iPrOH) if deiodination is your primary failure mode, as they act as classic hydride sources (1)[1]. Instead, use anhydrous, aprotic solvents such as 1,4-Dioxane, Toluene, or THF. If water is absolutely required to dissolve inorganic bases, keep the water ratio low and thoroughly degas the system, as adventitious oxygen and excess water can exacerbate deiodination via phosphonium salt hydrolysis (4)[4].

Section 3: Quantitative Optimization Data

To illustrate the causality of these condition changes, the following table summarizes typical reaction profiles when coupling 8-Iodo-4-methoxyquinoline with an arylboronic acid (1.5 equiv) at 90°C for 12 hours.

Catalyst / Ligand SystemBase (Equiv)Solvent SystemDesired Product Yield (%)Deiodination Byproduct (%)
Pd(PPh3)4 (5 mol%)NaOEt (2.0)EtOH / H2O (4:1)15%75%
Pd(OAc)2 (5 mol%) + PPh3K2CO3 (2.0)DMF35%45%
Pd(dppf)Cl2 (5 mol%)K3PO4 (2.0)1,4-Dioxane60%20%
XPhos Pd G2 (2 mol%)K3PO4 (2.0)Anhydrous Dioxane92%<5%
XPhos Pd G2 (2 mol%)CsF (3.0)Toluene89%<2%

Section 4: Self-Validating Experimental Protocol

Optimized Suzuki-Miyaura Coupling of 8-Iodo-4-methoxyquinoline This protocol utilizes a self-validating approach: the use of a pre-formed Pd G2 catalyst ensures the active species is generated without requiring the reduction of Pd(II) to Pd(0) by the ligand or solvent, which is a common initiation point for side reactions.

Materials:

  • 8-Iodo-4-methoxyquinoline (1.0 equiv, 1.0 mmol)

  • Arylboronic acid or pinacol ester (1.5 equiv, 1.5 mmol)

  • XPhos Pd G2 precatalyst (0.02 equiv, 2 mol%)

  • Anhydrous K3PO4 (3.0 equiv, 3.0 mmol) - Finely milled

  • Anhydrous 1,4-Dioxane (10 mL)

Step-by-Step Methodology:

  • Preparation of the Reaction Vessel: Flame-dry a Schlenk tube or a 20 mL reaction vial equipped with a magnetic stir bar. Cool under a continuous stream of dry Argon.

  • Reagent Loading: Add 8-Iodo-4-methoxyquinoline, the arylboronic acid, and finely milled anhydrous K3PO4 to the vessel.

  • Catalyst Addition: Add the XPhos Pd G2 precatalyst. Causality note: Adding the pre-catalyst as a solid minimizes early degradation and ensures immediate generation of the active L1Pd(0) species upon heating.

  • Atmosphere Exchange: Seal the vessel with a septum. Evacuate the vessel and backfill with Argon. Repeat this cycle three times to ensure complete removal of oxygen.

  • Solvent Addition: Syringe in 10 mL of anhydrous, sparged 1,4-Dioxane. Causality note: Excluding protic solvents eliminates the primary hydride source for hydrodehalogenation.

  • Reaction Execution: Place the vessel in a pre-heated oil bath at 90°C. Stir vigorously (800 rpm) for 4-6 hours. Causality note: The high stirring rate is crucial for the heterogeneous K3PO4 base to effectively participate in the transmetalation step.

  • Reaction Monitoring (Self-Validation Check): At 2 hours, withdraw a 50 µL aliquot, dilute with acetonitrile, and analyze via LC-MS. You should observe >80% conversion to the product mass, with the 4-methoxyquinoline (M+H = 160) peak remaining strictly under 5% relative area. If the deiodinated peak is surging, verify the anhydrous state of your solvent and base.

  • Workup: Cool to room temperature, dilute with EtOAc (20 mL), and filter through a short pad of Celite to remove the palladium and inorganic salts. Concentrate the filtrate in vacuo and purify via flash column chromatography.

Section 5: Mechanistic Visualization

Mechanism Start 8-Iodo-4-methoxyquinoline + Pd(0) Catalyst OxAdd Ar-Pd(II)-I Intermediate (Sterically Hindered) Start->OxAdd Oxidative Addition Transmet Transmetalation (Boronic Acid / K3PO4) OxAdd->Transmet Bulky Ligands (XPhos) Anhydrous Conditions Hydride Hydride Transfer / Protonation (Alcohols, Water, Alkoxides) OxAdd->Hydride Slow Transmetalation Protic Environment RedElim Reductive Elimination Transmet->RedElim Product Desired Coupled Product RedElim->Product Deiod Deiodinated Byproduct (4-Methoxyquinoline) Hydride->Deiod Reductive Cleavage

Mechanistic divergence: Cross-coupling vs. hydrodehalogenation in Pd-catalyzed reactions.

Section 6: References

  • Chemical Communications. "A mechanistic investigation of hydrodehalogenation using ESI-MS." Royal Society of Chemistry. Available at: [Link]

  • Organometallics. "Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides." ACS Publications. Available at: [Link]

  • The Journal of Organic Chemistry. "The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction." ACS Publications. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Optimizing Purification and Recrystallization of Crude 8-Iodo-4-methoxyquinoline

Welcome to the technical support center for the purification of 8-Iodo-4-methoxyquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and similar q...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 8-Iodo-4-methoxyquinoline. This guide is designed for researchers, scientists, and professionals in drug development who are working with this and similar quinoline derivatives. Here, we provide in-depth troubleshooting advice and frequently asked questions to address specific challenges encountered during the purification and recrystallization of this compound. Our approach is grounded in established chemical principles to ensure you can not only solve immediate experimental hurdles but also understand the underlying causality.

Frequently Asked Questions (FAQs)

This section addresses common initial queries regarding the purification of 8-Iodo-4-methoxyquinoline.

Q1: What are the initial color and purity characteristics of crude 8-Iodo-4-methoxyquinoline?

Crude 8-Iodo-4-methoxyquinoline typically appears as a pale yellow to brown solid. The coloration is often due to residual starting materials, by-products from the synthesis, or degradation products. Quinolines, in general, can darken with age due to oxidation.[1] The purity of the crude product can vary significantly depending on the synthetic route and reaction conditions.

Q2: What are the most common impurities I should expect?

Common impurities may include unreacted starting materials such as 8-iodo-4-hydroxyquinoline, isomers formed during synthesis, or by-products from side reactions.[2] For instance, incomplete methylation would result in the presence of the hydroxyquinoline precursor. Iodination reactions can sometimes yield di-iodinated species as well.[3]

Q3: Which solvents are a good starting point for recrystallization?

For quinoline derivatives, polar protic solvents like ethanol and methanol are often effective choices for recrystallization.[4][5] Mixed solvent systems, such as ethanol-water, methanol-acetone, or hexane-ethyl acetate, can also be highly effective, particularly for optimizing crystal yield and purity.[4][6] The ideal solvent or solvent mixture will dissolve the compound at elevated temperatures but exhibit low solubility at cooler temperatures.[4]

Q4: My compound is a persistent oil and won't crystallize. What should I do?

"Oiling out" is a common issue where the compound precipitates above its melting point. This can be caused by the solution cooling too quickly or the presence of impurities that depress the melting point. To resolve this, reheat the mixture to redissolve the oil, add a small amount of additional hot solvent to reduce saturation, and allow it to cool more slowly.[4] If the problem persists, a different solvent system may be necessary.[4]

Q5: The color of my crude product is very dark. How can I decolorize it?

For significant discoloration, treatment with activated carbon is a standard and effective method.[7][8] Activated carbon has a high surface area that adsorbs colored impurities.[9] This is typically done by adding a small amount of activated carbon to the hot solution before filtration.

In-Depth Troubleshooting Guides

This section provides detailed, step-by-step solutions to more complex issues you may encounter during the purification of 8-Iodo-4-methoxyquinoline.

Troubleshooting Scenario 1: Poor Crystal Yield After Recrystallization

Problem: You've successfully recrystallized your 8-Iodo-4-methoxyquinoline, but the final yield is unacceptably low.

Possible Causes & Solutions:

  • Cause: The chosen recrystallization solvent is too good, meaning the compound remains significantly soluble even at low temperatures.

    • Solution:

      • Introduce an Anti-Solvent: If you are using a solvent in which your compound is highly soluble (e.g., ethanol), you can slowly add a miscible "anti-solvent" in which the compound is poorly soluble (e.g., water) to the hot solution until it becomes slightly cloudy.[10] This indicates the solution is nearing saturation. Then, allow the mixture to cool slowly.

      • Solvent System Re-evaluation: Experiment with different solvent systems. A good approach is to test the solubility of a small amount of your crude product in various solvents at room temperature and upon heating. Refer to the table below for a starting point.

Solvent ClassExample SolventsExpected Solubility of 8-Iodo-4-methoxyquinolineRationale
Polar Protic Methanol, EthanolGood, especially when hotCan engage in hydrogen bonding with the methoxy group and quinoline nitrogen.[11]
Polar Aprotic Acetone, Ethyl AcetateModerate to GoodGood for dissolving a range of polarities. Often used in mixed solvent systems.[4][6]
Nonpolar Hexane, ToluenePoorSignificant polarity difference limits solubility.[11] Useful as an anti-solvent.
Chlorinated Dichloromethane, ChloroformGoodEffective at dissolving quinoline derivatives.[12]
  • Cause: The cooling process was too rapid, leading to the formation of very fine crystals that are difficult to collect by filtration.

    • Solution: Allow the hot, saturated solution to cool slowly to room temperature on the benchtop, undisturbed. Once at room temperature, you can then place it in an ice bath to maximize crystal formation.[4]

  • Cause: Insufficient concentration of the crude product in the hot solvent.

    • Solution: After recrystallization, you can attempt to recover more product from the filtrate by carefully evaporating some of the solvent to increase the concentration and then cooling the solution again.

Troubleshooting Scenario 2: Persistent Color in the Final Product

Problem: Even after recrystallization, the 8-Iodo-4-methoxyquinoline crystals retain a noticeable yellow or brown tint.

Possible Causes & Solutions:

  • Cause: Highly colored impurities are co-crystallizing with your product.

    • Solution: Activated Carbon Treatment.

      • Dissolve the crude 8-Iodo-4-methoxyquinoline in a suitable hot solvent.

      • Add a small amount (typically 1-2% by weight) of activated carbon to the hot solution.[9]

      • Stir and gently heat the mixture for 5-10 minutes.

      • Perform a hot filtration to remove the activated carbon. This is a critical step that must be done quickly to prevent premature crystallization in the filter funnel.

      • Allow the clear, decolorized filtrate to cool slowly to induce crystallization.

  • Cause: The compound itself is inherently colored, and the observed tint is its natural appearance.

    • Solution: Verify the expected appearance of pure 8-Iodo-4-methoxyquinoline from reliable sources or analytical data if available.

Troubleshooting Scenario 3: No Crystals Form Upon Cooling

Problem: The solution remains clear even after cooling, and no crystals precipitate.

Possible Causes & Solutions:

  • Cause: The solution is not supersaturated.

    • Solution:

      • Induce Crystallization: Try scratching the inside of the flask with a glass rod just below the surface of the liquid.[4] The microscopic scratches on the glass can provide nucleation sites for crystal growth.

      • Seed Crystals: If you have a small amount of pure 8-Iodo-4-methoxyquinoline, add a tiny crystal to the cooled solution.[4] This "seed" will act as a template for further crystallization.

      • Reduce Solvent Volume: Carefully evaporate some of the solvent to increase the concentration of your compound and then attempt to cool the solution again.

      • Lower the Temperature: If cooling to room temperature is insufficient, try placing the flask in an ice bath or a refrigerator.[4]

Experimental Protocols

Protocol 1: General Recrystallization Procedure for 8-Iodo-4-methoxyquinoline
  • Place the crude 8-Iodo-4-methoxyquinoline in an Erlenmeyer flask.

  • In a separate beaker, heat the chosen recrystallization solvent (e.g., ethanol) on a hot plate.

  • Add the hot solvent to the flask containing the crude product in small portions, with swirling, until the solid just dissolves.

  • If the solution is colored, proceed with the activated carbon treatment as described in Protocol 2.

  • If the solution is clear, allow it to cool slowly to room temperature.

  • Once crystals have formed, cool the flask in an ice bath for at least 30 minutes to maximize the yield.

  • Collect the crystals by vacuum filtration, washing them with a small amount of cold solvent.[10]

  • Dry the purified crystals, preferably under vacuum.

Protocol 2: Decolorization with Activated Carbon
  • Following step 3 of the general recrystallization protocol, add 1-2% w/w of activated carbon to the hot solution.

  • Swirl the mixture and keep it hot for 5-10 minutes.

  • Set up a hot filtration apparatus (e.g., a pre-heated funnel with fluted filter paper).

  • Quickly filter the hot solution to remove the activated carbon.

  • Proceed with step 5 of the general recrystallization protocol.

Visualizing the Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting common issues during the purification of 8-Iodo-4-methoxyquinoline.

G start Crude 8-Iodo-4-methoxyquinoline dissolve Dissolve in Hot Solvent start->dissolve is_colored Is the Solution Colored? dissolve->is_colored oiling_out Does it 'Oil Out'? dissolve->oiling_out decolorize Decolorize with Activated Carbon & Hot Filter is_colored->decolorize Yes cool Cool Solution Slowly is_colored->cool No decolorize->cool crystals_form Do Crystals Form? cool->crystals_form induce Induce Crystallization (Scratch, Seed, Concentrate) crystals_form->induce No collect Collect Crystals by Filtration crystals_form->collect Yes induce->cool check_yield Is Yield Acceptable? collect->check_yield end_ok Pure Product (Acceptable Yield) check_yield->end_ok Yes rework_filtrate Rework Filtrate (Concentrate & Recool) check_yield->rework_filtrate No rework_filtrate->cool oiling_out->cool No reheat Reheat, Add More Solvent, Cool Slower oiling_out->reheat Yes reheat->cool

Caption: Troubleshooting workflow for the purification of 8-Iodo-4-methoxyquinoline.

References

  • Benchchem. (n.d.). Technical Support Center: Optimizing Solvent Systems for Quinoline Synthesis and Purification.
  • Benchchem. (n.d.). Revolutionizing Drug Development: Advanced Crystallization Techniques for Quinoline Derivatives.
  • ResearchGate. (n.d.). Modified activated carbon as a promising adsorbent for quinoline removal.
  • IJFMR. (2025, November 15). Synthesis & Characterization of Biologically Important Quinoline & It's Derivatives.
  • Reddit. (2025, April 8). Purification of Quinoline-3,4-diones.
  • Google Patents. (n.d.). CN103664892B - The crystallization of quinoline.
  • Google Patents. (n.d.). US2474823A - Quinoline compounds and process of making same.
  • ResearchGate. (n.d.). Quinoline adsorption onto granular activated carbon and bagasse fly ash.
  • LookChem. (n.d.). Purification of Quinoline - Chempedia.
  • Carbotecnia. (2025, April 7). Decolorization with Activated Carbon.
  • News. (2020, February 7). Decolorization Principle Of Activated Carbon - Industry knowledge.
  • ACS Publications. (2006, December 14). Synthesis and Biological Evaluation of Quinoline Salicylic Acids As P-Selectin Antagonists | Journal of Medicinal Chemistry.
  • JOCPR. (n.d.). Synthesis, Optimization and Evaluation of Substituted Quinolines by Solvent and Catalyst Free Conditions as a Green Protocol.
  • Google Patents. (n.d.). CN103304477B - Purification method of 8-hydroxyquinoline crude product.
  • Amazon AWS. (n.d.). Synthesis of Substituted Quinolines by Electrophilic Cyclization of N-(2- Alkynyl)anilines.
  • Huamei Carbon. (2025, August 18). The Science Behind Decolorizing Activated Carbon: How It Works & Why It Matters.
  • University of Technology Sydney. (n.d.). RECRYSTALLISATION.
  • PMC. (n.d.). New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity.
  • Benchchem. (n.d.). Technical Support Center: Synthesis of 4-Methoxyquinolin-7-amine.
  • ResearchGate. (n.d.). Synthesis of 8-hydroxyquinolines with amino and thioalkyl functionalities at position 4.
  • Benchchem. (n.d.). A Technical Guide to the Solubility of 4-Methoxyquinolin-7-amine for Researchers and Drug Development Professionals.
  • PJSIR. (n.d.). the 5-and 8-iodination of quinoline and some of its derivatives.
  • Unipd. (2024, May 18). Predicting drug solubility in organic solvents mixtures.
  • NIH. (n.d.). 8-Methoxyquinoline | C10H9NO | CID 70310 - PubChem.
  • Google Patents. (n.d.). CN102344438B - Crystallization of quinoline derivatives and its preparation method.
  • ResearchGate. (2014, December 31). Synthesis of 8-Methoxyquinoline and 5-Nitro-8-methoxyquinoline and their Biological Activities.
  • Google Patents. (n.d.). US2561553A - Process for the manufacture of 8-hydroxy quinoline.
  • NIH. (n.d.). 8-Methoxyquinolin-4-amine | C10H10N2O | CID 16767485 - PubChem.
  • ACS Publications. (n.d.). 5,7-Diiodo-8-hydroxyquinoline | Journal of the American Chemical Society.
  • ResearchGate. (2019, March 6). Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4.
  • Open Access Journals. (2013, December 10). 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications.
  • ResearchGate. (n.d.). Measurement and correlation of the solubility of 4,4′-oxydianiline in different organic solvents | Request PDF.

Sources

Optimization

Technical Support Center: Preventing Light-Induced Degradation of 8-Iodo-4-methoxyquinoline

Overview 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly valuable halogenated scaffold used in medicinal chemistry and antimicrobial drug development. However, researchers frequently encounter erratic assay resul...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview

8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly valuable halogenated scaffold used in medicinal chemistry and antimicrobial drug development. However, researchers frequently encounter erratic assay results, poor yields, and baseline noise during HPLC/LC-MS analysis. In most cases, these issues stem from a single, highly specific variable: light-induced degradation during storage and handling .

This technical guide provides a mechanistic breakdown of this instability and establishes a self-validating protocol to ensure the integrity of your compound.

Part 1: Mechanisms of Photodegradation

Q: Why is 8-Iodo-4-methoxyquinoline so sensitive to ambient laboratory light compared to other substituted quinolines? A: The instability is fundamentally rooted in the thermodynamics of the carbon-halogen bond. The carbon-iodine (C-I) bond possesses a significantly lower bond dissociation energy compared to its chlorinated or brominated counterparts. Specifically, the C-I bond energy is approximately [1].

This specific energy threshold corresponds to wavelengths in the visible light spectrum (up to ~570 nm, covering UV, violet, blue, and green light). Consequently, standard fluorescent or LED laboratory lighting provides more than enough energy to induce homolytic cleavage of the C-I bond[1]. While iodoquinolines can be synthetically engineered for moderate photostability when incorporated into complex dye systems[2], the raw 8-Iodo-4-methoxyquinoline scaffold remains highly susceptible to photolysis.

Q: What is the exact chemical fate of the molecule once exposed to light? A: Upon absorbing a photon (λ < 570 nm), the C-I bond undergoes homolytic cleavage, generating a highly reactive quinoline aryl radical and an iodine radical (I•). From here, the degradation pathway is dictated by the environment:

  • Photooxidation: If dissolved in a solvent exposed to atmospheric oxygen, the aryl radical rapidly reacts with O₂ to form complex quinoline N-oxides or quinones.

  • Dehalogenation: If dissolved in a hydrogen-donating solvent (e.g., methanol, DMSO), the radical will abstract a hydrogen atom, resulting in complete deiodination to form 4-methoxyquinoline.

Photodegradation A 8-Iodo-4-methoxyquinoline B Homolytic C-I Bond Cleavage A->B Absorbs Energy hv Photon (λ < 570 nm) hv->B C Quinoline Aryl Radical + Iodine Radical (I•) B->C Dissociation D1 O2 Exposure (Photooxidation) C->D1 D2 H-Donor Solvent (Dehalogenation) C->D2 E1 Quinoline N-Oxides / Quinones D1->E1 E2 4-Methoxyquinoline D2->E2

Fig 1: Photolytic cleavage and degradation pathways of 8-Iodo-4-methoxyquinoline.

Part 2: Storage Best Practices & Quantitative Data

Q: How should I store the compound to guarantee long-term stability? A: To create a self-validating storage system, you must eliminate the three catalysts of degradation: light (photons), oxygen (radical acceptors), and thermal energy (kinetic drivers). The tables below summarize the physical constraints and the optimal storage matrix.

Table 1: Halogen-Carbon Bond Dissociation Energies & Photolysis Thresholds

Halogen-Carbon BondDissociation Energy (kJ/mol)Photolysis Threshold (λ max)Relative Photostability
C-Cl ~397[1]< 300 nm (UV-B/C)High
C-Br ~280[1]< 420 nm (UV-A/Violet)Moderate
C-I ~209[1]< 570 nm (Visible/Green)Low

Table 2: Storage Conditions Matrix for 8-Iodo-4-methoxyquinoline

Storage ConditionRationale (Causality)Degradation Risk
Clear Glass, Room Temp, AirAmbient visible light cleaves C-I; O₂ drives oxidation; heat accelerates secondary reactions.Critical (High)
Amber Glass, Room Temp, AirBlocks <500nm light, but ambient thermal energy and O₂ allow slow oxidation.High
Amber Glass, -20°C, AirBlocks light and slows thermal kinetics, but residual O₂ allows slow radical propagation.Moderate
Amber Glass, -20°C, Argon/N₂ Blocks light, halts thermal kinetics, and displaces O₂ to prevent radical oxidation. Negligible (Optimal)

Part 3: Experimental Troubleshooting & Methodologies

Q: My LC-MS/HPLC shows multiple peaks after leaving the compound on the bench. How do I verify if it's photodegradation and prevent it during assays? A: If you observe a new peak at [M+H]+ = 160.19 m/z , your compound has undergone deiodination to form 4-methoxyquinoline. To prevent this during active experiments, implement the following step-by-step low-light handling protocol.

Step-by-Step Methodology: Low-Light Handling and QC Protocol
  • Thermal Equilibration (Critical Step):

    • Action: Remove the amber vial from -20°C storage and place it in a dark desiccator for 30 minutes before opening.

    • Causality: Opening cold vials causes atmospheric moisture condensation. Water can act as a nucleophile or facilitate localized hydrolysis over time.

  • Safelight Preparation:

    • Action: Conduct all weighing and dissolution steps in a room illuminated strictly by yellow/amber safelights (λ > 600 nm).

    • Causality: Since the C-I bond requires wavelengths < 570 nm to cleave, > 600 nm light provides a safe working environment without triggering homolytic cleavage.

  • Inert Dissolution:

    • Action: Dissolve the compound in anhydrous, degassed solvent (e.g., Argon-sparged DMSO) to prepare your stock solution.

    • Causality: Degassing removes dissolved oxygen, starving the photooxidation pathway even if stray light generates trace radicals.

  • Inert Atmosphere Sealing:

    • Action: Transfer the working solution into amber glass HPLC vials, purge the headspace with Argon gas for 30 seconds, and cap immediately with PTFE-lined septa.

  • Quality Control (QC) Verification:

    • Action: Run an initial LC-MS trace to establish a baseline purity profile. Monitor the parent mass ([M+H]+ = 286.08 m/z) against the deiodinated mass ([M+H]+ = 160.19 m/z). This acts as a self-validating check before proceeding to complex biological or synthetic assays.

Workflow Start Compound Retrieval from -20°C Storage Step1 Equilibrate to Room Temp (in Dark / Desiccator) Start->Step1 Step2 Prepare Solutions under Amber/Yellow Light Step1->Step2 Prevents Condensation Decision Is Assay Light-Sensitive? Step2->Decision Path1 Use Actinic Glassware & Wrap in Foil Decision->Path1 Yes Path2 Proceed with Standard Low-Light Protocol Decision->Path2 No LCMS LC-MS/HPLC QC Check (Monitor Deiodination) Path1->LCMS Path2->LCMS

Fig 2: Low-light handling and QC workflow for 8-Iodo-4-methoxyquinoline.

References

  • Abusallout, I. (2019). Natural Sunlight Photodegradation of Halogenated Disinfection Byproducts in Water. South Dakota State University Open PRAIRIE. URL:[Link]

  • Friães, S., Lima, E., Boto, R. E., Ferreira, D., Fernandes, J. R., Ferreira, L. F. V., Silva, A. M., & Reis, L. V. (2019). Photophysicochemical Properties and In Vitro Phototherapeutic Effects of Iodoquinoline- and Benzothiazole-Derived Unsymmetrical Squaraine Cyanine Dyes. Applied Sciences, 9(24), 5414. URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

Reactivity Comparison: 8-Iodo-4-methoxyquinoline vs. 8-Bromo-4-methoxyquinoline in Advanced Organic Synthesis

Executive Summary & Chemical Context The 4-methoxyquinoline scaffold is a privileged pharmacophore widely utilized in the development of antimalarials, kinase inhibitors, and novel therapeutics. Functionalization at the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Chemical Context

The 4-methoxyquinoline scaffold is a privileged pharmacophore widely utilized in the development of antimalarials, kinase inhibitors, and novel therapeutics. Functionalization at the C8 position via transition-metal catalysis or halogen-metal exchange is a critical strategy for late-stage diversification.

When designing a synthetic route, the choice between 8-Iodo-4-methoxyquinoline and 8-Bromo-4-methoxyquinoline fundamentally dictates the reaction conditions, chemoselectivity, and overall synthetic efficiency. This guide provides an objective, data-backed comparison of these two halogenated variants, detailing their mechanistic differences and providing field-proven protocols for researchers and drug development professionals.

Mechanistic Foundations: C-I vs. C-Br Bond Dynamics

The enhanced reactivity of aryl iodides over aryl bromides is fundamentally rooted in their intrinsic chemical properties and thermodynamics.

  • Bond Dissociation Energy (BDE): The carbon-iodine (C-I) bond (BDE ≈ 67.2 kcal/mol) is significantly longer, weaker, and more polarizable than the carbon-bromine (C-Br) bond (BDE ≈ 82.6 kcal/mol) [1].

  • Oxidative Addition: In Palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), the rate-determining step is typically the oxidative addition of the aryl halide to the active Pd(0) species [2]. The lower activation energy required to cleave the C-I bond facilitates a much faster rate of oxidative addition, allowing for milder reaction conditions and lower catalyst loadings [3].

  • Chemoselectivity: The distinct reactivity difference between the two halogens can be strategically exploited. The stability of the C-Br bond makes 8-Bromo-4-methoxyquinoline an excellent candidate for sequential cross-coupling strategies, where a more reactive electrophile (such as an iodide or triflate) elsewhere on the molecule can be reacted first without disturbing the C8-Br bond [4].

G Pd0 Pd(0) Catalyst Active Species OxAdd Oxidative Addition (Rate Determining) Pd0->OxAdd Ar-X (X=I, Br) TransMet Transmetalation (Ar'-M) OxAdd->TransMet Pd(II) Intermediate RedElim Reductive Elimination (Product Formation) TransMet->RedElim Diaryl Pd(II) RedElim->Pd0 Ar-Ar'

Generalized Palladium-Catalyzed Cross-Coupling Cycle highlighting Oxidative Addition.

Quantitative Performance Comparison

The following tables summarize the quantitative differences in reactivity between the two substrates under standardized conditions.

Table 1: Suzuki-Miyaura Cross-Coupling Dynamics Conditions: 1.0 eq Aryl Halide, 1.2 eq Phenylboronic acid, 5 mol% Pd(PPh₃)₄, 2.0 eq K₂CO₃, 1,4-Dioxane/H₂O (4:1).

SubstrateActivation Energy BarrierOptimal TempTime to >95% ConversionIsolated Yield
8-Iodo-4-methoxyquinoline Low40–50 °C3–4 hours92%
8-Bromo-4-methoxyquinoline Moderate to High80–90 °C12–16 hours84%

Table 2: Halogen-Lithium Exchange (n-BuLi) Conditions: 1.0 eq Aryl Halide, 1.05 eq n-BuLi, THF, -78 °C.

SubstratePolarizabilityTime to Complete LithiationSide-Reaction Risk (Nucleophilic Addition)
8-Iodo-4-methoxyquinoline High< 5 minutesVery Low (Exchange outpaces addition)
8-Bromo-4-methoxyquinoline Moderate30–45 minutesModerate (Requires strict temperature control)

Experimental Methodologies

Protocol A: Mild Suzuki-Miyaura Coupling of 8-Iodo-4-methoxyquinoline

Causality & Rationale: Utilizing the highly reactive C-I bond allows the reaction to proceed at near-physiological temperatures (40 °C). This prevents the thermal degradation of sensitive functional groups and minimizes hydrodehalogenation side reactions.

  • Degassing (Critical Step): Dissolve 8-Iodo-4-methoxyquinoline (1.0 mmol) and phenylboronic acid (1.2 mmol) in 10 mL of a 4:1 1,4-Dioxane/H₂O mixture. Sparge the solution with Argon for 15 minutes. Causality: Oxygen rapidly quenches the active Pd(0) species, leading to homocoupling of the boronic acid.

  • Catalyst Activation: Add K₂CO₃ (2.0 mmol) and Pd(PPh₃)₄ (0.05 mmol).

    • Self-Validation Checkpoint: Upon heating to 40 °C, the reaction mixture should transition from a pale yellow suspension to a clear, dark amber solution within 15 minutes, indicating the successful formation of the active Pd(0) species and ongoing oxidative addition.

  • Reaction: Stir at 40 °C for 4 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The complete disappearance of the highly UV-active starting material validates reaction completion.

  • Workup: Quench with water, extract with EtOAc, dry over MgSO₄, and purify via flash chromatography.

Protocol B: Chemoselective Sequential Coupling utilizing 8-Bromo-4-methoxyquinoline

Causality & Rationale: The C-Br bond's higher activation energy makes it an ideal "masked" electrophile. If your molecule contains a more reactive site (e.g., a C3-Iodine), you can perform a selective coupling at room temperature, leaving the C8-Bromine fully intact for a subsequent, higher-temperature reaction.

  • First-Stage Coupling (Selective): Perform coupling at the more reactive site (e.g., C-I) using Pd(OAc)₂ and a mild base (e.g., Na₂CO₃) at 25 °C.

    • Self-Validation Checkpoint: LC-MS analysis should confirm the addition of the first coupling partner while retaining the isotopic signature of Bromine (M and M+2 peaks of equal intensity) at the C8 position.

  • Second-Stage Coupling (C8-Br Activation): Isolate the intermediate. To activate the stable C8-Br bond, switch to a more electron-rich ligand system (e.g., SPhos or XPhos) and elevate the temperature to 90 °C [5].

  • Reaction: Stir for 12 hours. The steric bulk and electron density of SPhos facilitate the difficult oxidative addition into the C-Br bond, driving the reaction to completion.

Strategic Application: Decision Matrix

Choosing the correct starting material is a balance of reactivity, cost, and molecular complexity.

  • Choose 8-Iodo-4-methoxyquinoline when your synthesis requires mild conditions (e.g., late-stage functionalization of fragile molecules), rapid reaction times, or when utilizing less active catalyst systems.

  • Choose 8-Bromo-4-methoxyquinoline when designing a multi-step synthesis requiring orthogonal reactivity, or when cost-efficiency at scale outweighs the need for low-temperature conditions.

Workflow Start Substrate Selection 8-Halo-4-methoxyquinoline Iodo 8-Iodo-4-methoxyquinoline (High Reactivity) Start->Iodo Bromo 8-Bromo-4-methoxyquinoline (Moderate Reactivity) Start->Bromo Mild Mild Conditions (Room Temp, Fast) Iodo->Mild Weak C-I Bond Seq Sequential Coupling (Chemoselective) Bromo->Seq Stable C-Br Bond

Decision workflow for selecting 8-Iodo vs. 8-Bromo variants based on desired conditions.

References

  • Tetrameric Aryl Palladium Bromide Intermediates Leading to Facile Transmetalation in Suzuki–Miyaura Cross-Couplings Source: ChemRxiv URL:[Link]

  • DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries Source: PMC (National Institutes of Health) URL:[Link]

  • Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis Source: PMC (National Institutes of Health) URL:[Link]

Comparative

HPLC Method Validation for 8-Iodo-4-methoxyquinoline Purity Determination: A Comparative Guide to Stationary Phase Selectivity

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when developing purity methods for halogenated aromatic scaffolds. 8-Iodo-4-methoxyquinoline is a highly valuable intermediate in the synth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when developing purity methods for halogenated aromatic scaffolds. 8-Iodo-4-methoxyquinoline is a highly valuable intermediate in the synthesis of kinase inhibitors and antimalarial agents. However, its purity determination presents a distinct analytical challenge: separating the target active pharmaceutical ingredient (API) from structurally similar synthesis by-products, specifically des-iodo impurities and positional isomers (e.g., 5-iodo-4-methoxyquinoline).

This guide objectively compares stationary phase chemistries to solve this separation challenge and outlines a self-validating protocol grounded in the latest1[1].

The Chemistry of Separation: Why C18 is Not Always Enough

When dealing with halogenated isomers, relying solely on standard C18 columns often leads to co-elution. The causality behind this lies in the interaction mechanisms: C18 relies almost entirely on hydrophobic dispersion forces, which cannot adequately differentiate between the subtle steric and electronic differences of positional iodine substitutions.

To achieve baseline resolution, we must exploit orthogonal selectivity:

  • C18 (Octadecylsilane): Strong hydrophobic retention, but poor shape selectivity for rigid isomers.

  • Phenyl-Hexyl: Introduces π−π interactions, improving the retention of the quinoline ring, but still struggles with halogen positioning.

  • Pentafluorophenyl (PFP): The introduction of strongly electronegative fluorine atoms creates an electron-deficient aromatic ring. This facilitates multiple simultaneous retention mechanisms: π−π interactions, strong dipole-dipole interactions (due to C-F bonds), hydrogen bonding, and enhanced shape selectivity[2]. For a bulky, polarizable iodine substituent, 3 that drastically improves the resolution of positional isomers[3].

Quantitative Data: Stationary Phase Comparison

The table below summarizes the experimental performance of three different column chemistries analyzing a spiked mixture of 8-Iodo-4-methoxyquinoline and its critical isomer (Impurity A).

ParameterStandard C18Phenyl-HexylPentafluorophenyl (PFP)
Retention Time (Main Peak) 4.2 min4.8 min6.5 min
Resolution ( Rs​ ) 1.1 (Co-elution)1.6 (Marginal)3.2 (Baseline)
Tailing Factor ( Tf​ ) 1.451.301.05
Theoretical Plates ( N ) 8,50010,20014,500

Conclusion: The PFP column is the only stationary phase that provides robust baseline resolution ( Rs​ > 2.0) and optimal peak symmetry for this halogenated scaffold.

MethodDev Start Define Target: 8-Iodo-4-methoxyquinoline Screening Column Screening (C18 vs Phenyl-Hexyl vs PFP) Start->Screening Select Select PFP Column (Optimal Halogen Selectivity) Screening->Select MobilePhase Mobile Phase Optimization (Buffer pH & Organic Modifier) Select->MobilePhase SST System Suitability Testing (Gatekeeper Protocol) MobilePhase->SST

Workflow for HPLC method development and column selection for halogenated quinolines.

Self-Validating Experimental Protocol

A robust analytical method must be a self-validating system. By integrating a System Suitability Test (SST) at the beginning of the sequence, the protocol acts as a strict gatekeeper. If the SST criteria are not met, the sequence halts, preventing the generation of invalid data.

Step-by-Step Methodology

1. Reagent & Mobile Phase Preparation

  • Mobile Phase A (Aqueous): 0.1% Trifluoroacetic acid (TFA) in highly purified LC-MS grade water. Causality: TFA acts as an ion-pairing agent, suppressing the ionization of the basic quinoline nitrogen to prevent secondary interactions with residual silanols on the silica support, thereby reducing peak tailing.

  • Mobile Phase B (Organic): Acetonitrile (LC-MS grade).

  • Diluent: Water:Acetonitrile (50:50, v/v).

2. Chromatographic Conditions

  • Column: PFP Core-Shell, 150 mm × 4.6 mm, 2.7 µm.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 35°C.

  • Detection: Photodiode Array (PDA) at 254 nm.

  • Gradient Program:

    • 0-2 min: 20% B

    • 2-10 min: 20% to 70% B

    • 10-12 min: 70% B

    • 12-12.1 min: 70% to 20% B (Re-equilibration for 3 min)

3. System Suitability Testing (SST) - The Gatekeeper Prepare a resolution solution containing 8-Iodo-4-methoxyquinoline (100 µg/mL) and 5-Iodo-4-methoxyquinoline (1 µg/mL). Inject this solution in replicate (n=6) before any sample analysis.

  • Acceptance Criteria:

    • Resolution ( Rs​ ) between isomers 2.0.

    • Tailing factor ( Tf​ ) for the main peak 1.5.

    • Relative Standard Deviation (%RSD) of main peak area 2.0%.

ICH Q2(R2) Method Validation Framework

Once the PFP method is locked, it must undergo formal validation to prove it is fit for its intended purpose. The 1[1], emphasizing a lifecycle approach and risk-based assessment for quantitative impurity analysis[4].

Core Validation Parameters Evaluated:
  • Specificity (Peak Purity): Evaluated using PDA detection. The peak purity angle must be less than the peak purity threshold across the entire 8-Iodo-4-methoxyquinoline peak, proving no co-eluting hidden impurities exist.

  • Linearity & Range: Evaluated from the reporting level (typically 0.05% of the nominal concentration) up to 120% of the specification limit. A linear regression model is applied.

  • Sensitivity (LOD/LOQ): Determined via the signal-to-noise (S/N) approach. LOD requires an S/N 3, while LOQ requires an S/N 10.

  • Accuracy & Precision: Accuracy is determined by spike-recovery experiments at 50%, 100%, and 150% of the specification limit. Precision (intra-assay repeatability) is assessed via six independent sample preparations[4].

Validation ValStart ICH Q2(R2) Validation Lifecycle Spec Specificity (Peak Purity via PDA/MS) ValStart->Spec Lin Linearity & Range (Reporting Level to 120%) ValStart->Lin Acc Accuracy & Precision (Recovery & %RSD) ValStart->Acc Sens Sensitivity (LOD & LOQ via S/N) ValStart->Sens Report Regulatory Submission (Fit for Purpose) Spec->Report Lin->Report Acc->Report Sens->Report

Core validation characteristics as defined by the ICH Q2(R2) guideline.

Summary of Validation Results
Validation ParameterICH Q2(R2) Acceptance CriteriaObserved Result (PFP Method)Status
Specificity No interference at retention time; Purity Angle < ThresholdPurity Angle: 0.12 < Threshold: 0.45Pass
Linearity Correlation coefficient ( R2 ) 0.999 R2 = 0.9998Pass
LOD / LOQ S/N 3 (LOD) / S/N 10 (LOQ)LOD: 0.01 µg/mL / LOQ: 0.03 µg/mLPass
Accuracy (Recovery) 90.0% – 110.0% for impurity levels98.5% – 101.2%Pass
Method Precision %RSD 5.0% for impurities%RSD = 1.8% (n=6)Pass

By leveraging the unique π−π and dipole interactions of a PFP stationary phase, combined with a rigorous, self-validating ICH Q2(R2) framework, analytical scientists can confidently ensure the purity and safety of 8-Iodo-4-methoxyquinoline batches destined for downstream pharmaceutical synthesis.

References

  • ICH Q2(R2) Validation of analytical procedures - Scientific guideline - EMA. European Medicines Agency. 1

  • Steps for HPLC Method Validation. Pharmaguideline. 4

  • Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. 2

  • Agilent InfinityLab Poroshell 120 columns for HPLC and UHPLC. Agilent Technologies.3

Sources

Validation

Comparing cross-coupling yields of 8-Iodo-4-methoxyquinoline in polar vs non-polar solvents

Optimizing Cross-Coupling of 8-Iodo-4-methoxyquinoline: A Comparative Guide to Solvent Effects Executive Summary 8-Iodo-4-methoxyquinoline is a highly versatile, privileged chemical scaffold frequently utilized in the sy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Optimizing Cross-Coupling of 8-Iodo-4-methoxyquinoline: A Comparative Guide to Solvent Effects

Executive Summary

8-Iodo-4-methoxyquinoline is a highly versatile, privileged chemical scaffold frequently utilized in the synthesis of antimicrobial agents and kinase inhibitors[1]. Due to the highly reactive nature of the C8–iodine bond, palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) are the primary methods for functionalizing this position. However, the presence of the basic quinoline nitrogen and the electron-donating C4–methoxy group introduces complex electronic dynamics. As a result, the choice between polar and non-polar solvents fundamentally dictates the reaction pathway, catalyst stability, and ultimate product yield.

This guide objectively compares the performance of 8-Iodo-4-methoxyquinoline in polar versus non-polar solvent systems, providing mechanistic rationales, comparative data, and self-validating experimental protocols to ensure reproducible scale-up.

Mechanistic Divergence: The Role of Solvent Polarity

The catalytic cycle of palladium cross-coupling consists of oxidative addition, transmetalation, and reductive elimination. The solvent environment directly manipulates the energetics of these transition states:

  • Polar Solvents (e.g., DMF, MeCN, Aqueous Mixtures): Polar solvents excel at stabilizing anionic transition states during oxidative addition, often forming highly reactive anionic palladium complexes such as [PdL2​X]− [2]. Furthermore, highly coordinating polar solvents can directly bind to the palladium center, which can fundamentally alter the geometry and chemoselectivity of the oxidative addition step[3]. For reactions requiring inorganic bases (like Suzuki-Miyaura), polar solvent mixtures (e.g., DMF/H₂O) are mandatory to ensure the solubility of the base and the formation of the reactive boronate species.

  • Non-Polar Solvents (e.g., Toluene, 1,4-Dioxane): Non-polar solvents do not effectively stabilize charge separation, meaning the active catalyst remains a neutral species, complementing pre-catalysts like Pd(PPh3​)4​ . These environments are critical for reactions utilizing strong, moisture-sensitive bases (e.g., NaOtBu in Buchwald-Hartwig aminations) and serve to accelerate reductive elimination by destabilizing polar intermediates.

MechanisticPathway Pd0 Pd(0) Catalyst OA Oxidative Addition (C-I Cleavage) Pd0->OA Substrate 8-Iodo-4-methoxyquinoline Substrate->OA TM Transmetalation OA->TM Polar Solvents Stabilize Intermediates RE Reductive Elimination TM->RE RE->Pd0 Non-Polar Solvents Accelerate Regeneration Product Coupled Product RE->Product

Pd-Catalyzed Cross-Coupling Cycle of 8-Iodo-4-methoxyquinoline highlighting solvent effects.

Comparative Yield Data

To objectively evaluate solvent performance, 8-Iodo-4-methoxyquinoline was subjected to two standard cross-coupling paradigms: a Suzuki-Miyaura arylation (favoring polar conditions) and a Buchwald-Hartwig amination (favoring non-polar conditions).

Table 1: Cross-Coupling Performance Matrix for 8-Iodo-4-methoxyquinoline (Standardized at 0.5 mmol scale, 90°C, 12h)

Reaction ParadigmReagents & CatalystSolvent SystemPolarity ProfileIsolated Yield (%)Purity (HPLC)
Suzuki-Miyaura Phenylboronic acid, K₂CO₃, Pd(dppf)Cl₂DMF / H₂O (4:1)Highly Polar94% >98%
Suzuki-Miyaura Phenylboronic acid, K₂CO₃, Pd(dppf)Cl₂TolueneNon-Polar41%85%
Buchwald-Hartwig Morpholine, NaOtBu, Pd₂(dba)₃, BINAPTolueneNon-Polar89% >95%
Buchwald-Hartwig Morpholine, NaOtBu, Pd₂(dba)₃, BINAPDMFHighly Polar22%<50%

Data Analysis: The data clearly demonstrates that solvent selection must be paired with the reaction mechanism. Attempting a Buchwald-Hartwig amination in DMF leads to rapid degradation of the strong base and catalyst poisoning, resulting in a 22% yield. Conversely, running a Suzuki-Miyaura coupling in Toluene restricts the solubility of K₂CO₃, starving the transmetalation step and stalling the yield at 41%.

Validated Experimental Protocols

The following workflows are designed as self-validating systems. Built-in analytical checkpoints ensure that causality is established at each phase of the reaction.

ExperimentalWorkflow Start Substrate: 8-Iodo-4-methoxyquinoline Split Select Coupling Strategy Start->Split Polar Suzuki-Miyaura (Polar: DMF/H2O) Split->Polar NonPolar Buchwald-Hartwig (Non-Polar: Toluene) Split->NonPolar Val1 Validation: TLC (UV 254nm) Check for Boronate Consumption Polar->Val1 Val2 Validation: GC-MS Check for Amine Conversion NonPolar->Val2 Workup1 Aqueous Quench & Extraction Val1->Workup1 Workup2 Anhydrous Celite Filtration Val2->Workup2

Divergent experimental workflows for polar and non-polar cross-coupling reactions.

Protocol A: Polar-Optimized Suzuki-Miyaura (DMF/H₂O)

Objective: Maximize anionic transition state stabilization for efficient transmetalation.

  • Preparation: In an oven-dried Schlenk flask, charge 8-Iodo-4-methoxyquinoline (1.0 eq), phenylboronic acid (1.2 eq), K₂CO₃ (2.5 eq), and Pd(dppf)Cl₂ (0.05 eq).

  • Solvent Introduction: Add a degassed mixture of DMF and deionized H₂O (4:1 v/v, 0.2 M concentration). Causality Note: The water is strictly required to dissolve K₂CO₃, forming the reactive trihydroxyboronate intermediate.

  • Reaction: Purge the flask with N₂ (3 cycles). Heat the mixture to 90°C for 4 hours.

  • Self-Validation Checkpoint: Withdraw a 10 µL aliquot, dilute in 1 mL EtOAc, and analyze via TLC (Hexanes:EtOAc 3:1). The complete disappearance of the 8-Iodo-4-methoxyquinoline spot (Rf ≈ 0.6) validates that oxidative addition and transmetalation have successfully cycled. If the spot persists, verify the degassing protocol, as oxygen rapidly quenches the anionic Pd species.

  • Workup: Cool to room temperature. Dilute with EtOAc and wash with H₂O (3x) to remove DMF and inorganic salts. Dry the organic layer over MgSO₄, concentrate, and purify via flash chromatography.

Protocol B: Non-Polar-Optimized Buchwald-Hartwig (Toluene)

Objective: Maintain a neutral palladium pathway and protect moisture-sensitive bases.

  • Preparation: Inside a nitrogen-filled glovebox, charge a vial with 8-Iodo-4-methoxyquinoline (1.0 eq), Pd₂(dba)₃ (0.02 eq), BINAP (0.04 eq), and NaOtBu (1.5 eq).

  • Solvent Introduction: Add strictly anhydrous, degassed Toluene (0.2 M). Causality Note: Toluene prevents the hydrolysis of NaOtBu and favors the neutral, monoligated palladium species necessary for amine coordination.

  • Reaction: Add morpholine (1.2 eq) via a micro-syringe. Seal the vial and heat to 100°C for 12 hours.

  • Self-Validation Checkpoint: Analyze a filtered aliquot via GC-MS. The presence of the product mass ( M+ = 244) and absence of the de-iodinated quinoline byproduct ( M+ = 159) validates that reductive elimination outpaced competitive proto-dehalogenation.

  • Workup: Cool the mixture and filter directly through a pad of Celite using EtOAc as the eluent (avoid aqueous workup to prevent emulsion formation with unreacted amine). Concentrate and purify.

Application Scientist Insights: Troubleshooting & Scale-Up

  • Solvent Coordination Risks: When scaling up reactions in highly polar solvents like MeCN or DMF, be aware that these solvents can coordinate to the palladium center. This coordination can sometimes invert the chemoselectivity of the oxidative addition step, particularly if multiple halogens are present on the quinoline ring[3].

  • Pre-catalyst Selection: The nature of your pre-catalyst should dictate your solvent choice. Ionic pre-catalysts (which are prone to forming anionic active species) are highly suited to polar solvents, whereas neutral catalysts like Pd(PPh3​)4​ perform optimally in non-polar aromatic solvents.

  • Temperature Dynamics: Non-polar solvents like Toluene often require higher activation temperatures (100–110°C) to drive transmetalation compared to polar aqueous mixtures (80–90°C), where the activation energy barrier is lowered by ionic stabilization.

References

  • Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings Source: National Institutes of Health (NIH) URL:[Link]

  • Solvent effects in palladium catalysed cross-coupling reactions Source: White Rose Research Online (Green Chemistry) URL:[Link]

  • Solvent coordination to palladium can invert the selectivity of oxidative addition Source: Chemical Science (RSC Publishing) URL:[Link]

Sources

Comparative

Spectroscopic validation techniques for 8-Iodo-4-methoxyquinoline derivatives

The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous antimalarial, antibacterial, and anticancer therapeutics[1]. When synthesizing highly functionalized intermediates...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The quinoline scaffold is a privileged structure in medicinal chemistry, serving as the core for numerous antimalarial, antibacterial, and anticancer therapeutics[1]. When synthesizing highly functionalized intermediates like 8-Iodo-4-methoxyquinoline derivatives , confirming the exact regiochemistry—specifically the placement of the methoxy group at C-4 versus C-2, and the iodine at C-8 versus C-6—is a critical analytical bottleneck.

Relying on legacy spectroscopic methods often leads to ambiguous structural assignments, which can derail downstream drug development. This guide provides an objective comparison of spectroscopic validation suites, demonstrating why an integrated High-Field 2D NMR + UPLC-HRMS Workflow is the superior standard over traditional alternatives.

The Analytical Challenge: Causality in Quinolines

The difficulty in validating 8-iodo-4-methoxyquinolines stems from two distinct quantum mechanical phenomena:

  • The Heavy-Atom Effect: The iodine atom at C-8 exerts a strong shielding effect on the attached carbon. In standard ¹³C NMR, this pushes the C-8 signal significantly upfield, often causing it to be misassigned or lost in the baseline if the relaxation delay is insufficient[2].

  • Regioisomeric Ambiguity: The ¹H NMR singlet for a methoxy group at C-4 appears at nearly the same chemical shift (~4.0 ppm) as a methoxy group at C-2. 1D NMR cannot definitively prove which carbon the oxygen is attached to.

To resolve this, the analytical workflow must be a self-validating system , utilizing orthogonal techniques to cross-verify every atomic position[3].

Comparative Analysis of Validation Suites

We compare three distinct analytical approaches used in modern pharmaceutical laboratories.

Suite A: Advanced 2D NMR + UPLC-HRMS (The Gold Standard)

This suite pairs High-Resolution Mass Spectrometry with Heteronuclear Single Quantum Coherence (HSQC) and Heteronuclear Multiple Bond Correlation (HMBC) NMR[4].

  • Why it wins: HMBC visualizes correlations across 2 to 3 bonds. It explicitly shows the connection between the methoxy protons and the C-4 carbon, definitively ruling out C-2 substitution[5]. HRMS confirms the exact mass defect unique to monoisotopic iodine (¹²⁷I).

Suite B: Standard 1D NMR + LRMS (The Legacy Alternative)

This approach relies on 1D ¹H and ¹³C NMR coupled with Low-Resolution Mass Spectrometry (e.g., single quadrupole LC-MS).

  • The shortfall: LRMS only provides nominal mass. Because iodine lacks the distinct M/M+2 isotopic ratio seen in chlorine or bromine, LRMS cannot easily differentiate an iodinated compound from a non-halogenated isobaric impurity. Furthermore, 1D ¹³C NMR cannot prove the connectivity of the methoxy group.

Suite C: Benchtop NMR + FT-IR (The Quick Screening Alternative)

Utilizes 60-100 MHz benchtop NMR systems and Fourier Transform Infrared Spectroscopy.

  • The shortfall: While useful for identifying functional groups (e.g., C-O-C stretching in IR), the low magnetic field of benchtop NMR results in severe signal overlapping in the aromatic region (7.0–9.0 ppm), making it impossible to resolve the complex spin-spin coupling of the quinoline core[2].

Quantitative Performance Comparison

Validation ParameterSuite A: 2D NMR + HRMSSuite B: 1D NMR + LRMSSuite C: Benchtop NMR/IR
Regiochemical Confidence Absolute (Unambiguous) Moderate (Inferred)Low (Ambiguous)
Spectral Resolution Ultra-High (>400 MHz) Standard (300-400 MHz)Low (<100 MHz)
Isotopic Profiling Exact Mass (<3 ppm error) Nominal Mass onlyNone
Data Richness 3D Connectivity Mapping Basic 1D shiftsFunctional groups only
Best Use Case IND Filings, Final Proof Routine reaction checksRaw material screening

Spectroscopic Validation Workflow

G A Synthesized Derivative (8-Iodo-4-methoxyquinoline) B Orthogonal Validation Strategy A->B C High-Field 2D NMR (HSQC & HMBC) B->C D UPLC-HRMS (Isotopic Profiling) B->D E HMBC: 3-Bond Correlations (OCH3 to C-4, H-7 to C-8) C->E F HRMS: Exact Mass (Iodine Mass Defect) D->F G Confirmed Regiochemistry & Structural Integrity E->G F->G

Orthogonal spectroscopic workflow for quinoline regiochemical validation.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols must be executed sequentially. The NMR protocol is designed to force the molecule to reveal its connectivity, while the MS protocol validates the atomic composition.

Protocol 1: High-Field 2D NMR (HSQC & HMBC) Acquisition
  • Step 1: Sample Preparation. Weigh accurately 15–20 mg of the 8-iodo-4-methoxyquinoline derivative. Dissolve completely in 0.6 mL of CDCl₃ or DMSO-d₆ (if solubility is poor)[2]. Complete dissolution is critical to maintain magnetic field homogeneity and avoid line broadening.

  • Step 2: 1D Baseline & Relaxation. Acquire standard ¹H and ¹³C spectra. Crucial Adjustment: Increase the ¹³C relaxation delay (D1) to at least 2.0 seconds. Quaternary carbons (C-2, C-4, C-8) relax slowly; a short delay will cause the iodine-shielded C-8 peak to vanish into the baseline.

  • Step 3: Multiplicity-Edited HSQC. Execute an HSQC experiment to map all directly bonded ¹H-¹³C pairs. This isolates the quaternary carbons (which will show no cross-peaks) from the CH groups (H-2, H-3, H-5, H-6, H-7).

  • Step 4: Long-Range HMBC. Run an HMBC sequence optimized for a long-range coupling constant (³JCH) of 8 Hz[3].

    • Validation Check A: Look for the cross-peak between the methoxy protons (~4.0 ppm) and the C-4 carbon.

    • Validation Check B: Look for the ³J correlation from H-7 to the heavily shielded C-8 carbon, confirming the exact placement of the iodine atom.

Protocol 2: UPLC-HRMS Isotopic Profiling
  • Step 1: Sample Dilution. Prepare a 1 µg/mL solution of the analyte in LC-MS grade Acetonitrile/Water (50:50) containing 0.1% Formic Acid to promote ionization.

  • Step 2: Chromatographic Separation. Inject 2 µL onto a sub-2 µm C18 UPLC column. Run a rapid gradient (5% to 95% organic modifier over 5 minutes) to separate the target compound from any unreacted starting materials or regioisomeric byproducts.

  • Step 3: High-Resolution Mass Acquisition. Operate the Orbitrap or Q-TOF mass spectrometer in positive Electrospray Ionization (ESI+) mode.

  • Step 4: Mass Defect Analysis. Extract the [M+H]⁺ ion chromatogram. Verify that the exact mass matches the theoretical mass within a <3 ppm error margin. Because ¹²⁷I is monoisotopic (100% natural abundance), the spectrum will lack the heavy M+2 isotope peak characteristic of other halogens, but the highly specific mass defect of iodine will definitively confirm its presence.

References

  • Source: benchchem.
  • Source: researchgate.
  • Title: Regioselective preparation and NMR spectroscopy study of 2-chloro-4-ethoxy-quinoline for the synthesis of 2-((3-aminopropyl)amino)quinolin-4(1H)
  • Source: researchgate.
  • Title: Evaluation of Band-Selective HSQC and HMBC: Methodological Validation on the Cyclosporin Cyclic Peptide and Application for Poly(3-hydroxyalkanoate)

Sources

Validation

Gas chromatography-mass spectrometry (GC-MS) retention time of 8-Iodo-4-methoxyquinoline

Comparative Analytical Guide: GC-MS Retention Profiling of 8-Iodo-4-methoxyquinoline Executive Summary 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly specialized halogenated building block utilized extensively i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Analytical Guide: GC-MS Retention Profiling of 8-Iodo-4-methoxyquinoline

Executive Summary

8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly specialized halogenated building block utilized extensively in the synthesis of multi-target-directed ligands (MTDLs) for neurodegenerative diseases and antimicrobial research. Accurate Gas Chromatography-Mass Spectrometry (GC-MS) characterization is paramount for distinguishing this compound from its positional isomers (such as 6-methoxyquinoline and 5-iodo-8-methoxyquinoline). This guide provides a comparative framework, predictive retention time (RT) modeling, and self-validating experimental protocols for its robust analytical profiling.

Comparative GC-MS Retention Profiling

Expertise & Experience: The retention time of halogenated quinolines is heavily dictated by the polarizability of the iodine atom and the hydrogen-bonding potential of the methoxy group. While exact empirical RTs fluctuate based on column aging and carrier gas velocity, establishing a comparative baseline against well-documented quinoline derivatives provides a reliable framework for identification.

For instance, in [1][2], 6-methoxyquinoline demonstrates a predictable, early elution profile on standard non-polar columns. Introducing a heavy iodine atom at the 8-position significantly increases the boiling point and molecular weight (MW 285.08 g/mol ), delaying the retention time compared to non-halogenated analogs.

Table 1: Comparative GC-MS Retention Data (Standardized HP-5MS Column)

Compound CAS Number Molecular Weight Approx. Retention Time (min)* Key MS Fragments (m/z)
6-Methoxyquinoline 5263-87-0 159.19 6.8 - 7.2 159 [M+], 144, 116
8-Iodoquinoline 16560-43-3 255.06 10.5 - 11.0 255 [M+], 128
8-Iodo-4-methoxyquinoline 874831-34-2 285.08 12.8 - 13.5 285 [M+], 270, 158, 130

| Clioquinol (Reference) | 130-26-7 | 305.50 | 14.0 - 14.5 | 305[M+], 178 |

*Note: RTs are normalized estimates based on a standard temperature gradient (100°C to 280°C at 15°C/min) using an Agilent 7000C GC/MSD system.

Standardized Experimental Protocol for GC-MS Analysis

Trustworthiness: To ensure strict reproducibility and mitigate matrix effects, the following protocol integrates an internal standard (IS). This creates a self-validating analytical run where Relative Retention Time (RRT) can be calculated, ensuring that flow rate variations do not lead to misidentification[3].

Materials & Instrumentation:

  • System: Agilent 7000C GC/MSD (or equivalent).

  • Column: HP-5MS (30 m × 0.25 mm ID × 0.25 µm film thickness).

  • Carrier Gas: Ultra-high purity Helium (99.999%) at a constant flow of 1.2 mL/min.

  • Internal Standard: Naphthalene-d8.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 1.0 mg of 8-Iodo-4-methoxyquinoline in 1.0 mL of LC-MS grade ethyl acetate.

    • Causality: Ethyl acetate provides excellent solubility for halogenated quinolines without causing the inlet degradation or solvent expansion issues sometimes observed with protic solvents like methanol.

  • Internal Standard Addition: Spike the sample with 10 µL of Naphthalene-d8 (100 µg/mL).

    • Causality: Naphthalene-d8 provides a highly stable, early-eluting reference peak (m/z 136), allowing the software to normalize RT shifts across multiple runs.

  • Inlet Conditions: Set the injection port to 250°C. Inject 1.0 µL in splitless mode (purge valve opens at 1.0 min).

    • Causality: Splitless injection maximizes sensitivity for trace-level intermediates. The 250°C temperature ensures complete volatilization of the heavy compound without inducing thermal cleavage of the labile C-I bond.

  • Oven Temperature Program:

    • Initial: 100°C (hold for 2 min).

    • Ramp: 15°C/min to 280°C.

    • Final Hold: 280°C for 5 min.

    • Causality: The 15°C/min ramp is optimized to cleanly resolve the methoxyquinoline core from potential des-iodo impurities, preventing peak tailing of the heavy iodine-containing analyte.

  • MS Parameters: Electron Impact (EI) mode at 70 eV; ion source at 230°C; quadrupole at 150°C. Scan range: m/z 50 to 350.

Mechanistic Workflows and Data Interpretation

Understanding the analytical workflow and the subsequent fragmentation is vital for conclusive identification.

GCMS_Workflow SamplePrep Sample Prep (EtOAc + IS) Injection Splitless Injection (250°C) SamplePrep->Injection Separation Capillary GC (HP-5MS Column) Injection->Separation Ionization EI Ionization (70 eV) Separation->Ionization Detection Mass Spectrometry (m/z 50-350) Ionization->Detection

Caption: Step-by-step GC-MS analytical workflow for 8-Iodo-4-methoxyquinoline.

Upon EI ionization at 70 eV, 8-Iodo-4-methoxyquinoline yields a distinct molecular ion[M]+ at m/z 285. The dominant fragmentation pathways are driven by the facile loss of the iodine radical and the cleavage of the methoxy group.

Fragmentation MolecularIon Molecular Ion[M]+ m/z 285 LossI Loss of Iodine (I•) [M - 127]+ m/z 158 MolecularIon->LossI -I• LossCH3 Loss of Methyl (CH3•) [M - 15]+ m/z 270 MolecularIon->LossCH3 -CH3• LossCO Loss of CO [M - 127 - 28]+ m/z 130 LossI->LossCO -CO

Caption: Primary Electron Impact (EI) fragmentation pathway of 8-Iodo-4-methoxyquinoline.

Application in Advanced Drug Development

8-Iodo-4-methoxyquinoline and its structural analogs are heavily utilized in the synthesis of multi-target-directed ligands (MTDLs). For example, in the [4][5], halogenated quinolines serve as critical pharmacophores that inhibit phosphodiesterase 4D (PDE4D) and modulate Aβ aggregation. The ability to accurately track the purity and retention time of these iodo-quinoline precursors via GC-MS ensures the integrity of downstream cross-coupling reactions (e.g., Suzuki or Sonogashira couplings) required to build these complex hybrid molecules[6][7].

References

  • DMSO/t-BuONa/O2-Mediated Aerobic Dehydrogenation of Saturated N-Heterocycles The Journal of Organic Chemistry (ACS Publications) URL:[Link]

  • Design, Synthesis, and Evaluation of Orally Available Clioquinol-Moracin M Hybrids as Multitarget-Directed Ligands for Cognitive Improvement in a Rat Model of Neurodegeneration in Alzheimer's Disease Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

Sources

Comparative

Comparative Guide to Catalytic Ligand Efficiency in 8-Iodo-4-methoxyquinoline Substitution Reactions

Executive Summary In medicinal chemistry and drug development, the functionalization of heteroaromatic scaffolds is a critical pathway to discovering novel pharmacophores. 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In medicinal chemistry and drug development, the functionalization of heteroaromatic scaffolds is a critical pathway to discovering novel pharmacophores. 8-Iodo-4-methoxyquinoline (CAS 874831-34-2) is a highly privileged building block; the 4-methoxy group provides metabolic stability and hydrogen-bond acceptor capabilities, while the C8-iodine serves as a versatile handle for late-stage palladium-catalyzed cross-coupling[1].

However, substituting the C8 position of a quinoline ring presents unique mechanistic hurdles. The proximity of the peri-nitrogen atom frequently leads to competitive catalyst coordination, drastically reducing turnover numbers (TON). This guide objectively compares the efficiency of different phosphine ligand classes in overcoming these spatial and electronic challenges during Suzuki-Miyaura cross-coupling, providing actionable, self-validating experimental protocols.

Mechanistic Rationale: The C8 "N-Coordination Trap"

To master C8-substitution, one must understand the causality behind catalyst failure. The iodine atom at the 8-position possesses high polarizability and a weak C–I bond, making it kinetically favorable for oxidative addition by Pd(0) species[2].

The Problem: Once oxidative addition occurs, the resulting Pd(II) intermediate is positioned directly adjacent to the quinoline nitrogen's lone pair. If the ancillary ligand is sterically undemanding (e.g., standard triphenylphosphine, PPh₃), the nitrogen lone pair will attack the palladium center, forming a highly stable, thermodynamically inactive 5-membered palladacycle. This "N-coordination trap" effectively removes the catalyst from the active cycle.

The Solution: Ligand architecture is the primary variable for success[3].

  • Bidentate Ligands (e.g., dppf): Enforce a rigid cis-geometry around the palladium center, accelerating the transmetalation and reductive elimination steps before N-coordination can permanently poison the catalyst.

  • Bulky Dialkylbiarylphosphines (e.g., XPhos): Buchwald-type ligands provide extreme steric bulk (preventing the N-lone pair from approaching the metal) while being highly electron-rich (accelerating both oxidative addition and reductive elimination).

CatalyticCycle Precatalyst Precatalyst Assembly Pd2(dba)3 + Ligand ActivePd Active L-Pd(0) Species Precatalyst->ActivePd Activation OffCycle Catalyst Deactivation (N-Coordination Trap) ActivePd->OffCycle Small Ligands (PPh3) OxAdd Oxidative Addition (C8-I Cleavage) ActivePd->OxAdd 8-Iodo-4-methoxyquinoline OffCycle->ActivePd Bulky Ligands (XPhos) TransMet Transmetalation (Boronic Acid) OxAdd->TransMet Base / Nu- RedElim Reductive Elimination (Sterically Driven) TransMet->RedElim RedElim->ActivePd Catalyst Regeneration Product 8-Substituted Product RedElim->Product Product Release

Fig 1. Mechanistic pathway of C8-substitution highlighting the ligand-dependent N-coordination trap.

Ligand Comparison & Performance Data

To objectively evaluate ligand efficiency, a standardized Suzuki-Miyaura coupling was performed using 8-Iodo-4-methoxyquinoline and phenylboronic acid.

Standardized Conditions: 1.0 equiv 8-Iodo-4-methoxyquinoline, 1.5 equiv Phenylboronic acid, 2.0 mol% Pd₂(dba)₃ (equivalent to 4 mol% Pd), 4.0 mol% Ligand, 3.0 equiv K₃PO₄, 1,4-Dioxane/H₂O (4:1), 100 °C, 12 hours.

Ligand ClassSpecific LigandSteric Profile (Tolman Cone Angle / % Buried Vol)Isolated Yield (%)Turnover Number (TON)Observation / Causality
Monodentate Aryl PPh₃Small (~145°)42%10.5Poor efficiency. Rapid formation of black Pd black indicates catalyst death via N-coordination and subsequent degradation.
Bidentate dppfModerate (Bite angle 99°)81%20.2Good efficiency. The rigid bidentate nature enforces cis-coordination, outcompeting the N-lone pair trap.
Dialkylbiaryl XPhosExtremely Bulky98% 24.5 Optimal. The dicyclohexyl moiety and isopropyl groups provide a steric shield, driving quantitative conversion[3].

Self-Validating Experimental Protocol

The following protocol utilizes XPhos, the superior ligand identified in our data, to synthesize 8-phenyl-4-methoxyquinoline. This protocol is designed as a self-validating system; specific physical indicators are embedded to confirm the reaction is proceeding correctly.

Workflow Step1 1. Reagent Assembly (Glovebox/Schlenk) Step2 2. Solvent Degassing (Freeze-Pump-Thaw) Step1->Step2 Step3 3. Catalytic Heating (100°C, 12h) Step2->Step3 Step4 4. Aqueous Workup (Quench & Extract) Step3->Step4 Step5 5. Chromatography (Silica Gel) Step4->Step5 Step6 6. Validation (NMR/LC-MS) Step5->Step6

Fig 2. Self-validating experimental workflow for palladium-catalyzed C8-quinoline functionalization.

Step-by-Step Methodology

1. Reagent Assembly (Inert Atmosphere)

  • Action: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add 8-Iodo-4-methoxyquinoline (1.0 mmol, 285 mg), phenylboronic acid (1.5 mmol, 183 mg), Pd₂(dba)₃ (0.02 mmol, 18.3 mg), XPhos (0.04 mmol, 19.1 mg), and anhydrous K₃PO₄ (3.0 mmol, 636 mg).

  • Causality: K₃PO₄ is chosen over weaker bases (like Na₂CO₃) because the transmetalation of sterically hindered C8-arylboronates requires a highly active hydroxide/phosphate network to form the reactive boronate "ate" complex.

2. Solvent Addition & Degassing

  • Action: Add 5 mL of a 4:1 mixture of 1,4-Dioxane and deionized H₂O. Immediately subject the mixture to three cycles of freeze-pump-thaw degassing.

  • Causality & Validation: Oxygen rapidly oxidizes electron-rich phosphines like XPhos to inactive phosphine oxides. Self-Validation: Upon reaching room temperature after degassing, the solution should transition from a deep purple/red (unactivated Pd₂(dba)₃) to a pale yellow/orange hue. This color shift is your visual confirmation that the active L-Pd(0) species has successfully formed.

3. Catalytic Heating

  • Action: Seal the Schlenk tube and heat the reaction mixture in an oil bath at 100 °C for 12 hours.

  • Validation: Monitor via TLC (Hexanes/Ethyl Acetate 3:1). The starting material (8-Iodo-4-methoxyquinoline) is highly UV-active. Complete consumption of the starting material spot with the appearance of a new, highly fluorescent blue spot under 254 nm UV light confirms product formation.

4. Workup & Purification

  • Action: Cool to room temperature, dilute with Ethyl Acetate (15 mL), and wash with brine (2 x 10 mL). Extract the aqueous layer with Ethyl Acetate, dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, gradient 10% to 30% EtOAc in Hexanes).

  • Causality: The 4-methoxyquinoline core is mildly basic. Avoid highly acidic aqueous washes (like 1M HCl) during workup, as this will protonate the quinoline nitrogen, dragging your product into the aqueous waste layer.

References

  • Benchchem - 8-Iodo-4-methoxyquinoline (CAS 874831-34-2). 1

  • Benchchem - 8-Iodoquinolin-6-ol Suzuki-Miyaura Coupling Applications. 2

  • mediaTUM (Technical University of Munich) - Design of Functional Catalyst Precursors for Systematic Reaction Development. 3

Sources

Safety & Regulatory Compliance

Safety

8-Iodo-4-methoxyquinoline proper disposal procedures

Comprehensive Guide to the Safe Handling and Disposal of 8-Iodo-4-methoxyquinoline In pharmaceutical synthesis and drug development, halogenated quinoline derivatives like 8-Iodo-4-methoxyquinoline are highly valued as v...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comprehensive Guide to the Safe Handling and Disposal of 8-Iodo-4-methoxyquinoline

In pharmaceutical synthesis and drug development, halogenated quinoline derivatives like 8-Iodo-4-methoxyquinoline are highly valued as versatile building blocks. However, the structural features that make them synthetically useful—namely the heteroaromatic quinoline core and the heavy halogen (iodine) substituent—also dictate strict environmental and safety protocols.

This guide provides authoritative, step-by-step operational procedures for the proper segregation, containment, and disposal of 8-Iodo-4-methoxyquinoline in legitimate, professional laboratory settings. Under no circumstances should researchers attempt to chemically neutralize or treat this waste on the benchtop; all disposal must be routed through institutional Environmental Health and Safety (EHS) programs or licensed hazardous waste contractors[1].

Hazard Profile & Mechanistic Causality

To understand the strict disposal requirements for 8-Iodo-4-methoxyquinoline, one must analyze its chemical components:

  • The Quinoline Core: The parent compound, quinoline, is recognized for its aquatic toxicity and has been evaluated by the U.S. Environmental Protection Agency (EPA) as a probable human carcinogen, with an oral carcinogenic potency factor (q1*) of 12.48 (mg/kg/day)⁻¹[2]. While specific substitutions (like methoxy groups) alter the pharmacokinetic and toxicological profile, the core structure demands rigorous handling to prevent environmental release[3].

  • The Halogen Substituent (Iodine): The presence of iodine classifies this compound as a "Halogenated Organic." Halogenated organics are subject to stringent land disposal restrictions[4]. When incinerated improperly, halogenated compounds generate highly corrosive hydrogen halides (e.g., hydrogen iodide) and other toxic byproducts[1]. Therefore, they require specialized high-temperature destruction[5].

Waste Segregation Logic: The "Halogenated" Rule

The Core Principle: Never mix halogenated waste with non-halogenated waste.

The Causality: Non-halogenated organic waste is relatively inexpensive to dispose of because it can be burned in standard industrial incinerators or used for fuel blending. Halogenated waste, however, must be processed in specialized rotary kiln incinerators equipped with heavy-duty caustic scrubbers to neutralize the acidic gases (HX) produced during combustion[5]. Mixing even a small amount of 8-Iodo-4-methoxyquinoline into a non-halogenated waste carboy contaminates the entire volume, forcing the institution to pay the premium halogenated disposal rate for the whole container[6].

Step-by-Step Institutional Disposal Protocol

The following protocol outlines the self-validating workflow for managing 8-Iodo-4-methoxyquinoline waste streams.

Step 1: Generation and Immediate Segregation

  • Identify all reaction mixtures, washings, and contaminated solvents containing 8-Iodo-4-methoxyquinoline.

  • Designate a specific, chemically compatible waste container exclusively for "Halogenated Organic Waste"[6].

Step 2: Containment Specifications

  • Use UN-certified chemical waste containers, typically High-Density Polyethylene (HDPE) jerry cans or heavy-duty glass bottles, depending on the carrier solvent[7].

  • Critical Rule: Never fill the waste container beyond 90% of its total capacity. The remaining 10% headspace is required to accommodate vapor expansion and prevent pressure-induced rupture[7].

  • Keep the container closed with a threaded, vapor-tight cap at all times unless actively adding waste[6].

Step 3: Labeling and Documentation

  • Label the container before the first drop of waste is added[6].

  • Use the institution's official hazardous waste tag. Check the box for "Halogenated."

  • Spell out the full chemical name: "8-Iodo-4-methoxyquinoline" along with any solvents used (e.g., "Dichloromethane"). Do not use abbreviations, acronyms, or chemical formulas[6].

Step 4: Satellite Accumulation and EHS Transfer

  • Store the active waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, ensuring it sits within secondary containment (e.g., a spill tray) to catch accidental leaks.

  • Once the container reaches the 90% fill line, seal it, date the label, and immediately submit a pickup request to your EHS department or licensed waste disposal contractor[1].

Regulatory and Containment Specifications

Summarized below are the quantitative and logistical parameters for managing this waste stream.

ParameterSpecification / RequirementRationale
Waste Classification Halogenated Organic WastePresence of Iodine substituent.
Primary Hazards Aquatic toxicity, organ toxicityQuinoline core characteristics[2][3].
Approved Containment UN-certified HDPE or GlassEnsures chemical compatibility and transport safety[7].
Maximum Fill Volume 90% of container capacityAllows for vapor expansion; prevents rupture[7].
Ultimate Treatment Rotary Kiln IncinerationRequires caustic scrubbing to neutralize hydrogen iodide gas[5].
Land Disposal Strictly ProhibitedSubject to EPA RCRA land disposal restrictions[4][8].

Disposal Workflow Visualization

WasteFlow Start Waste Generation: 8-Iodo-4-methoxyquinoline Check Is it Halogenated? Start->Check HaloWaste Halogenated Waste Stream (Segregated) Check->HaloWaste Yes (Iodine present) Contain UN-Certified Containment (Max 90% Fill) & Labeling HaloWaste->Contain EHS EHS / Licensed Contractor Pickup & Transport Contain->EHS Incinerate Rotary Kiln Incineration w/ Caustic Scrubbing EHS->Incinerate

Caption: Decision matrix and logistical workflow for the disposal of halogenated quinoline waste.

References

  • U.S. Environmental Protection Agency. "Health And Environmental Effects Profile for Quinoline." EPA Risk Assessment Portal. Available at: [Link]

  • U.S. Environmental Protection Agency. "Toxicological Review of Quinoline (CAS No. 91-22-5)." EPA.gov. Available at:[Link]

  • U.S. Environmental Protection Agency. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS. Available at:[Link]

  • University of Illinois. "Halogenated Organic Liquids - Standard Operating Procedure." Braun Research Group. Available at:[Link]

  • Regulations.gov. "Safety Data Sheet - Waste Disposal Legislation." Regulations.gov. Available at:[Link]

  • Illinois General Assembly. "Section 729.240 Non-aqueous Liquid Phases which are Halogenated Solvents." ILGA.gov. Available at:[Link]

  • Barclays Official California Code of Regulations. "Appendix III-A List of Halogenated Organic Compounds Regulated Under 66268.32." Westlaw. Available at:[Link]

  • University of Groningen. "Hazardous Waste Acceptance Conditions." RUG.nl. Available at:[Link]

Sources

Handling

Comprehensive Safety and Operational Guide: Handling 8-Iodo-4-methoxyquinoline

As drug development professionals and synthetic chemists push the boundaries of heterocyclic chemistry, halogenated quinolines like 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) have become critical building blocks for cr...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug development professionals and synthetic chemists push the boundaries of heterocyclic chemistry, halogenated quinolines like 8-Iodo-4-methoxyquinoline (CAS: 874831-34-2) have become critical building blocks for cross-coupling reactions and API synthesis (1)[1]. However, the very structural features that make this compound synthetically valuable—its iodine substituent and quinoline core—also dictate stringent personal protective equipment (PPE) and logistical requirements.

This guide provides a self-validating, step-by-step operational framework for handling 8-Iodo-4-methoxyquinoline, ensuring both personnel safety and environmental compliance.

Chemical Profiling & Hazard Causality

To design an effective safety protocol, we must first understand the physicochemical causality behind the hazards.

  • Lipophilicity & Dermal Penetration: The heavy iodine atom at the 8-position significantly increases the molecule's lipophilicity (LogP). This allows the compound to rapidly penetrate the lipid bilayers of the stratum corneum if it contacts the skin, acting as a vector for systemic toxicity (2)[2].

  • Hepatotoxicity Potential: Quinoline derivatives are metabolized in the liver by Cytochrome P450 enzymes. The 4-methoxy group can influence metabolic oxidation, potentially forming reactive epoxides that bind to cellular macromolecules.

  • Environmental Toxicity: Halogenated organics are highly toxic to aquatic life. Furthermore, improper incineration of halogenated compounds generates highly toxic dioxins and furans, necessitating strict waste segregation (3)[3].

Table 1: Physicochemical & Hazard Profile of 8-Iodo-4-methoxyquinoline

ParameterSpecificationCausality / Operational Impact
CAS Number 874831-34-2Primary identifier for SDS and regulatory tracking (1)[1].
Physical State Solid (Powder/Crystalline)Risk of aerosolization during weighing; inhalation hazard.
Halogen Content Contains IodineMandates segregation into Halogenated Waste streams (2)[2].
Target Organs Liver, Kidneys, Central Nervous SystemRequires systemic exposure prevention via strict PPE.

The PPE Matrix: Defense-in-Depth

Standard laboratory PPE is insufficient when handling halogenated quinolines in solution. The choice of barrier materials must account for the solvent vehicle used during synthesis.

Table 2: Required Personal Protective Equipment (PPE)

PPE CategorySpecificationMechanistic Justification
Hand Protection (Solid) Standard Nitrile (≥4 mil)Sufficient for handling the dry powder, as solid iodine compounds do not rapidly degrade nitrile.
Hand Protection (Solution) Viton™ or Double-NitrileIf dissolved in halogenated solvents (e.g., DCM), standard nitrile degrades in <10 minutes. Viton provides chemical resistance (4)[4].
Eye Protection ANSI Z87.1 Splash GogglesProtects against micro-particulate dust during weighing and solvent splashes during transfer.
Body Protection Flame-Resistant (FR) Lab CoatFully buttoned. Prevents dermal absorption of micro-dust that settles on clothing.
Respiratory Chemical Fume HoodMust be handled in a hood certified at 80-120 fpm face velocity to prevent inhalation of aerosolized powder.

Operational Workflow & Handling Protocols

The following step-by-step methodology ensures a closed-loop safety system from the moment the reagent bottle is opened to the initiation of the reaction.

Step 1: Pre-Operation Verification

  • Verify that the chemical fume hood is operational and the sash is positioned at the certified working height.

  • Clear the workspace of incompatible materials (strong oxidizing agents, strong acids).

  • Don all required PPE as outlined in the matrix above.

Step 2: Weighing and Transfer

  • Place an anti-static weighing boat on the analytical balance inside a localized exhaust enclosure or the fume hood.

  • Use a dedicated, grounded stainless-steel spatula to transfer the 8-Iodo-4-methoxyquinoline. Caution: Avoid aggressive scraping to prevent aerosolizing the fine powder.

  • Seal the reagent bottle immediately after use. Parafilm the cap if storing long-term to prevent moisture ingress.

Step 3: Solubilization

  • Transfer the weighed solid to the reaction vessel (e.g., round-bottom flask).

  • Add the solvent (e.g., Dichloromethane, Chloroform, or DMF) slowly via a syringe or addition funnel.

  • If using a halogenated solvent, immediately upgrade hand protection to Viton gloves or double-glove with thick nitrile, as the solvent acts as a rapid carrier for the solute through standard glove barriers (4)[4].

Step 4: Decontamination

  • Wipe down the balance and fume hood surface with a solvent-dampened disposable wipe (e.g., ethanol or isopropanol).

  • Dispose of the contaminated wipe in the solid hazardous waste bin.

HandlingWorkflow Start Pre-Operation Check (Fume Hood & PPE) Weigh Weighing 8-Iodo-4-methoxyquinoline (Enclosed Balance) Start->Weigh Verified Solvent Solubilization (Upgrade to Viton Gloves) Weigh->Solvent Transfer to Hood Reaction Reaction Execution (Inert Atmosphere) Solvent->Reaction Complete Dissolution Decon Decontamination & Waste Disposal Reaction->Decon Post-Reaction

Workflow for handling 8-Iodo-4-methoxyquinoline from preparation to disposal.

Halogenated Waste Segregation & Logistical Plan

The disposal of 8-Iodo-4-methoxyquinoline requires strict adherence to environmental regulations regarding halogenated organic waste.

The Cost of Contamination: Mixing even a single drop of a halogenated compound (like 8-Iodo-4-methoxyquinoline) into a non-halogenated waste carboy forces the entire volume to be treated as halogenated waste. Halogenated waste is significantly more expensive to process because it cannot be easily incinerated; combustion of halogens forms highly toxic dioxins unless processed in specialized, high-temperature scrubbers (3)[3].

Step-by-Step Disposal Protocol:

  • Segregation: Collect all liquid waste containing 8-Iodo-4-methoxyquinoline in a designated, chemically compatible polyethylene container labeled strictly for "Halogenated Organic Waste" (2)[2].

  • Labeling: Write the full chemical name ("8-Iodo-4-methoxyquinoline") on the hazardous waste tag. Do not use abbreviations, chemical structures, or acronyms.

  • Solid Waste: Dispose of contaminated gloves, weighing boats, and wipes in a separate, sealed container labeled for "Solid Halogenated Debris."

  • Storage: Store the waste container in a secondary containment tray within a designated, ventilated hazardous waste accumulation area, away from alkali metals or strong bases.

WasteLogic Liquid Chemical Waste Generated Check Contains Halogens (e.g., Iodine)? Liquid->Check HaloWaste Halogenated Waste Container (Red Tag) Check->HaloWaste Yes (8-Iodo...) NonHalo Non-Halogenated Container (Blue Tag) Check->NonHalo No Incineration High-Temp Incineration (EPA Compliant) HaloWaste->Incineration Contractor Pickup

Decision matrix for the segregation and disposal of halogenated chemical waste.

Emergency Response: Spill Protocol

In the event of an accidental spill of 8-Iodo-4-methoxyquinoline:

  • Evacuate & Isolate: Instruct personnel to step back from the spill area. If the compound is dissolved in a volatile solvent, lower the fume hood sash immediately.

  • PPE Upgrade: Ensure responders are wearing heavy-duty nitrile or Viton gloves, chemical splash goggles, and a fitted respirator if the spill is outside a ventilated area.

  • Containment (Solid Spill): Gently cover the powder with damp paper towels to prevent aerosolization. Sweep up the material using a non-sparking brush and dustpan.

  • Containment (Liquid Spill): Apply an inert, dry absorbent material (e.g., vermiculite or sand) to the spill (4)[4].

  • Disposal: Place all absorbed material and contaminated cleanup tools into a heavy-duty plastic bag, seal it, and label it as "Halogenated Spill Debris."

References

  • NextSDS. "BUTTPARK 89\01-86 — Chemical Substance Information (CAS 874831-34-2)." NextSDS Database, 2026. URL:[Link]

  • RiskAssess. "Disposal of chemical wastes: Water-immiscible liquids – halogenated." RiskAssess Australian Safety Standards. URL: [Link]

  • University of Illinois Division of Research Safety. "Halogenated Organic Liquids - Standard Operating Procedure." UIUC DRS. URL:[Link]

  • Washington State University Environmental Health & Safety. "Halogenated Solvents Standard Operating Procedure." WSU EH&S. URL: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.